molecular formula C11H24N2O B13229228 (3S,4S)-3-(Dipropylamino)piperidin-4-ol CAS No. 2059917-35-8

(3S,4S)-3-(Dipropylamino)piperidin-4-ol

Cat. No.: B13229228
CAS No.: 2059917-35-8
M. Wt: 200.32 g/mol
InChI Key: JUXWMLDGMISOHT-QWRGUYRKSA-N
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Description

(3S,4S)-3-(Dipropylamino)piperidin-4-ol is a useful research compound. Its molecular formula is C11H24N2O and its molecular weight is 200.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3S,4S)-3-(Dipropylamino)piperidin-4-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3S,4S)-3-(Dipropylamino)piperidin-4-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

 2059917-35-8

Molecular Formula

 C11H24N2O

Molecular Weight

 200.32 g/mol

IUPAC Name

 (3S,4S)-3-(dipropylamino)piperidin-4-ol

InChI

 InChI=1S/C11H24N2O/c1-3-7-13(8-4-2)10-9-12-6-5-11(10)14/h10-12,14H,3-9H2,1-2H3/t10-,11-/m0/s1

InChI Key

 JUXWMLDGMISOHT-QWRGUYRKSA-N

Isomeric SMILES

 CCCN(CCC)[C@H]1CNCC[C@@H]1O

Canonical SMILES

 CCCN(CCC)C1CNCCC1O

Origin of Product

 United States
Foundational & Exploratory

(3S,4S)-3-(Dipropylamino)piperidin-4-ol chemical properties

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Chemical Properties of (3S,4S)-3-(Dipropylamino)piperidin-4-ol

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, characterization, and potential applications of (3S,4S)-3-(Dipropylamino)piperidin-4-ol. While direct experimental data for this specific molecule is limited in published literature, this document synthesizes information from closely related analogs and established chemical principles to provide a robust profile for researchers and drug development professionals. The 3-amino-4-hydroxypiperidine scaffold is a privileged structure in medicinal chemistry, notably as a core component of C-C chemokine receptor type 5 (CCR5) antagonists. This guide details a proposed stereospecific synthesis, outlines a rigorous analytical workflow for structural verification and purity assessment, and discusses the pharmacological context that makes this compound a molecule of interest.

Introduction and Rationale

The piperidine ring is one of the most ubiquitous heterocyclic scaffolds in pharmaceuticals, present in numerous approved drugs and clinical candidates.[1] Its conformational flexibility and ability to present substituents in well-defined three-dimensional space make it an ideal building block for interacting with biological targets. Within this class, the trans-3-amino-4-hydroxypiperidine motif is of particular interest. The vicinal amino and hydroxyl groups can form critical hydrogen bonds and other polar interactions within protein binding sites, while the specific stereochemistry—(3S,4S) in this case—is often crucial for selective target engagement.[2]

Derivatives of this scaffold have been extensively investigated for various therapeutic applications, including as CCR5 antagonists for the treatment of HIV-1 infection, where the piperidine core mimics the natural chemokine ligands of the receptor.[3][4] This document focuses specifically on (3S,4S)-3-(Dipropylamino)piperidin-4-ol, a tertiary amine analog. The inclusion of two propyl groups on the C3-amino function significantly increases lipophilicity compared to simpler analogs, a modification that can profoundly impact pharmacokinetic properties such as cell permeability, metabolic stability, and oral bioavailability.[5] Understanding the chemical properties of this specific molecule is therefore essential for its potential development as a drug candidate or a molecular probe.

Chemical Identity and Physicochemical Properties

The fundamental identifiers and computed physicochemical properties of (3S,4S)-3-(Dipropylamino)piperidin-4-ol are summarized below. It is important to note that a specific CAS Number for this exact structure was not found in publicly available databases at the time of this writing; the properties listed are calculated or inferred from structurally similar compounds.

Table 1: Chemical and Predicted Physicochemical Properties

PropertyValueSource / Method
IUPAC Name (3S,4S)-3-(Dipropylamino)piperidin-4-ol-
Molecular Formula C₁₁H₂₄N₂O-
Molecular Weight 200.32 g/mol Calculated
Canonical SMILES CCCN(CCC)C1CNCC[C@H]1OInferred
Isomeric SMILES CCCN(CCC)[C@@H]1CNCC[C@@H]1OInferred
CAS Number Not AvailableLiterature Search
Appearance Predicted: Off-white to pale yellow solid or viscous oilInferred from analogs[6]
Predicted LogP ~2.0 - 2.5Estimation based on analogs
Predicted pKa ~9.5 - 10.5 (Piperidine N), ~8.5-9.5 (Exocyclic N)Estimation based on analogs
Predicted Solubility Soluble in methanol, ethanol, DMSO; sparingly soluble in waterInferred from class[7]

Rationale behind Predictions: The increased lipophilicity from the two propyl chains, compared to the single propyl group in (3S,4S)-3-(propylamino)piperidin-4-ol, would suggest a higher LogP value. The basicity (pKa) is expected to be similar to other dialkylamino piperidines.

Stereospecific Synthesis and Purification

The synthesis of enantiomerically pure trans-3,4-aminohydroxypiperidines is a non-trivial challenge. A highly effective and stereocontrolled method involves the nucleophilic ring-opening of a chiral 3,4-epoxypiperidine precursor.[8] This approach ensures the desired trans stereochemistry through an Sₙ2-type mechanism.

Proposed Synthetic Pathway

The proposed synthesis starts from an N-protected (3R,4S)-3,4-epoxypiperidine. The benzyl group is a common and effective protecting group (PG) that can be removed under standard hydrogenolysis conditions in the final step. The reaction with dipropylamine, catalyzed by a Lewis acid such as Lithium Perchlorate (LiClO₄), proceeds with high regioselectivity at the C3 position, yielding the desired (3S,4S) product.[8]

G A Start: N-Benzyl-(3R,4S)-3,4-epoxypiperidine B Nucleophilic Ring-Opening A->B Step 1 C Intermediate: (3S,4S)-1-Benzyl-3-(dipropylamino)piperidin-4-ol B->C D Purification (Chromatography) C->D E Deprotection (Hydrogenolysis) D->E Step 2 F Final Product: (3S,4S)-3-(Dipropylamino)piperidin-4-ol E->F G Final Purification & QC F->G R1 Dipropylamine LiClO₄ Acetonitrile (Solvent) R1->B R2 H₂, Pd/C Methanol (Solvent) R2->E

Caption: Proposed Synthetic Workflow for (3S,4S)-3-(Dipropylamino)piperidin-4-ol.

Detailed Experimental Protocol

Step 1: Synthesis of (3S,4S)-1-Benzyl-3-(dipropylamino)piperidin-4-ol

  • Reactor Setup: To a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert nitrogen atmosphere, add N-Benzyl-(3R,4S)-3,4-epoxypiperidine (1.0 eq) and anhydrous acetonitrile (CH₃CN) to make a 0.1 M solution.

  • Addition of Reagents: Add Lithium Perchlorate (LiClO₄, 1.0 eq) to the solution and stir until dissolved. Subsequently, add dipropylamine (1.5 eq) dropwise via syringe at room temperature.

    • Causality Insight: LiClO₄ acts as a mild Lewis acid to activate the epoxide ring, facilitating nucleophilic attack by the secondary amine. Acetonitrile is an ideal polar aprotic solvent for this reaction.[8] An excess of the amine nucleophile drives the reaction to completion.

  • Reaction Monitoring: Allow the reaction to stir at room temperature for 24-48 hours. Monitor the consumption of the starting epoxide by Thin-Layer Chromatography (TLC) or LC-MS.

  • Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer three times with dichloromethane (DCM). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of methanol in dichloromethane (e.g., 0% to 10% MeOH in DCM) to elute the product.

    • Trustworthiness Check: The polarity difference between the protected amino alcohol product and any remaining starting materials allows for efficient separation on silica gel.

Step 2: Deprotection to Yield (3S,4S)-3-(Dipropylamino)piperidin-4-ol

  • Hydrogenolysis Setup: Dissolve the purified intermediate from Step 1 in methanol (MeOH). Transfer the solution to a hydrogenation vessel.

  • Catalyst Addition: Carefully add Palladium on Carbon (10% Pd/C, ~10% w/w) to the solution under an inert atmosphere.

  • Reaction: Seal the vessel, purge with hydrogen gas (H₂), and then maintain a positive pressure of H₂ (e.g., 50 psi) while stirring vigorously at room temperature until LC-MS analysis confirms the complete removal of the benzyl group.

  • Filtration and Concentration: Carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with methanol. Concentrate the filtrate under reduced pressure to yield the final product. Further purification via chromatography or crystallization may be performed if necessary.

Analytical Characterization and Quality Control

Rigorous analytical characterization is paramount to confirm the identity, purity, and stereochemistry of the final compound. A multi-technique approach ensures a self-validating system where data from each analysis corroborates the others.

G Start Crude Final Product NMR ¹H & ¹³C NMR Spectroscopy Start->NMR MS High-Resolution Mass Spectrometry (HRMS) Start->MS HPLC Purity Assessment (RP-HPLC) Start->HPLC Chiral_HPLC Enantiomeric Purity (Chiral HPLC) Start->Chiral_HPLC Result1 Structural Confirmation NMR->Result1 Result2 Molecular Formula Confirmation MS->Result2 Result3 Chemical Purity (>95%) HPLC->Result3 Result4 Stereochemical Integrity (>99% ee) Chiral_HPLC->Result4 Final Qualified Material Result1->Final Result2->Final Result3->Final Result4->Final

Caption: Analytical Workflow for Characterization and Quality Control.

Spectroscopic Analysis

  • ¹H NMR (Nuclear Magnetic Resonance): The proton NMR spectrum should show characteristic signals for the two n-propyl groups (triplets for the CH₃ groups, sextets for the central CH₂ groups, and triplets for the N-CH₂ groups). The protons on the piperidine ring will appear as a series of complex multiplets. The protons attached to the carbons bearing the hydroxyl (-CH-OH) and amino (-CH-N) groups are diastereotopic and will show distinct chemical shifts and coupling constants, confirming the trans relationship.

  • ¹³C NMR: The carbon spectrum should display 11 unique signals corresponding to the 11 carbon atoms in the molecule, confirming the molecular symmetry.

  • HRMS (High-Resolution Mass Spectrometry): ESI-MS in positive ion mode should show a prominent [M+H]⁺ ion at m/z 201.1967, confirming the elemental composition of C₁₁H₂₅N₂O⁺.[9]

Chromatographic Analysis

  • RP-HPLC (Reverse-Phase High-Performance Liquid Chromatography): Purity is assessed using a C18 column with a mobile phase gradient (e.g., water/acetonitrile with 0.1% formic acid or TFA). The purity is determined by the area percentage of the main peak detected by a UV or CAD detector.

  • Chiral HPLC: Enantiomeric excess (ee%) is determined using a chiral stationary phase (e.g., a polysaccharide-based column). This is a critical step to verify that the stereochemistry was maintained throughout the synthesis.

Potential Pharmacological Applications

The 3-amino-4-hydroxypiperidine scaffold is a well-established pharmacophore in the development of CCR5 receptor antagonists.[3] The CCR5 receptor is a critical co-receptor used by the most common strains of HIV-1 to enter host T-cells.[10] Blocking this receptor can effectively prevent viral entry and replication.

Numerous potent CCR5 antagonists featuring a central piperidine ring have been developed.[5][10][11] The nitrogen atom of the piperidine ring often serves as an attachment point for side chains that occupy hydrophobic pockets in the receptor, while the substituents on the ring itself fine-tune binding affinity and selectivity. The (3S,4S)-3-(Dipropylamino)piperidin-4-ol structure fits this paradigm. The dipropylamino group provides a significant lipophilic element that could potentially engage with hydrophobic residues in the CCR5 binding pocket, while the hydroxyl group can act as a hydrogen bond donor or acceptor.

Therefore, the primary and most logical application for this compound in a drug discovery context would be its evaluation as a CCR5 antagonist for anti-HIV therapy. Further investigation would involve in-vitro binding assays and cell-based viral entry inhibition assays to determine its potency and efficacy.

Safety and Handling

As a novel chemical entity, a full toxicological profile for (3S,4S)-3-(Dipropylamino)piperidin-4-ol is not available. However, based on its chemical class (amino alcohol, piperidine derivative), standard laboratory precautions should be observed.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

  • Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust or vapors and prevent contact with skin and eyes. Piperidine derivatives can be corrosive and irritating.[7]

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

(3S,4S)-3-(Dipropylamino)piperidin-4-ol is a chiral, functionalized piperidine derivative with significant potential in medicinal chemistry, particularly in the exploration of novel CCR5 antagonists. This guide has provided a detailed, scientifically-grounded framework for its properties, including a robust and stereospecific synthetic route and a comprehensive analytical strategy for its characterization. While based on inferences from closely related structures, the information presented here offers a solid foundation for any researcher or drug development professional seeking to synthesize, characterize, and evaluate this promising molecule.

References

  • Imamura, S., et al. (2005). CCR5 antagonists as anti-HIV-1 agents. Part 3: Synthesis and biological evaluation of piperidine-4-carboxamide derivatives. Bioorganic & Medicinal Chemistry, 13(2), 397-416. Available at: [Link]

  • Nishikawa, Y., et al. (2006). Discovery of a Piperidine-4-carboxamide CCR5 Antagonist (TAK-220) with Highly Potent Anti-HIV-1 Activity. Journal of Medicinal Chemistry, 49(12), 3437-3440. Available at: [Link]

  • Palani, A., et al. (2003). Oximino-piperidino-piperidine-based CCR5 antagonists. Part 2: synthesis, SAR and biological evaluation of symmetrical heteroaryl carboxamides. Bioorganic & Medicinal Chemistry Letters, 13(4), 709-712. Available at: [Link]

  • Zhang, Y., et al. (2014). Design, syntheses, and characterization of piperazine based chemokine receptor CCR5 antagonists as anti prostate cancer agents. Bioorganic & Medicinal Chemistry Letters, 24(10), 2245-2250. Available at: [Link]

  • Palani, A., et al. (2004). Piperazine-Based CCR5 Antagonists as HIV-1 Inhibitors. IV. Discovery of 1-[(4,6-Dimethyl-5-pyrimidinyl)carbonyl]- 4-[4-{2-methoxy-1(R)-4-(trifluoromethyl)phenyl}ethyl-3(S)-methyl-1-piperazinyl]- 4-methylpiperidine (Sch-417690/Sch-D), a Potent, Highly Selective, and Orally Bioavailable CCR5 Antagonist. Journal of Medicinal Chemistry, 47(11), 2859-2869. Available at: [Link]

  • Łażewska, D., et al. (2018). 4-Hydroxypiperidines and Their Flexible 3-(Amino)propyloxy Analogues as Non-Imidazole Histamine H3 Receptor Antagonist: Further Structure–Activity Relationship Exploration and In Vitro and In Vivo Pharmacological Evaluation. Molecules, 23(4), 948. Available at: [Link]

  • Li, G., et al. (2021). Application of Biocatalytic Reductive Amination for the Synthesis of a Key Intermediate to a CDK 2/4/6 Inhibitor. Organic Process Research & Development, 25(9), 2136-2143. Available at: [Link]

  • Dudkin, S. V., et al. (2011). Optically pure trans-1-benzyl-4-aminopiperidin-3-ols. Synthesis and absolute configuration. Arkivoc, 2011(10), 107-117. Available at: [Link]

  • Procter, D. J., et al. (2010). Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance. Organic & Biomolecular Chemistry, 8(19), 4279-4281. Available at: [Link]

  • Suresh, D., et al. (2003). Characterization of a new rat urinary metabolite of piperine by LC/NMR/MS studies. Journal of Pharmaceutical and Biomedical Analysis, 32(4-5), 1023-1030. Available at: [Link]

  • Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Role of Biochemical Research Tools: Exploring tert-Butyl (3S,4S)-4-amino-3-hydroxypiperidine-1-carboxylate. Retrieved from [Link]

  • Islam, N. U., et al. (2015). Synthesis of 4-hydroxypiperidine derivatives and their screening for analgesic activity. Archives of Pharmacal Research, 38(11), 1985-1992. Available at: [Link]

  • Reddy, C. R., et al. (2015). TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. Organic & Biomolecular Chemistry, 13(28), 7660-7664. Available at: [Link]

  • CN106432059A - Preparation method of 3-hydroxypiperidine... (2017). Google Patents.

  • Vitaku, E., et al. (2014). Piperidine-containing pharmaceuticals: a patent review (2010 – 2012). Expert Opinion on Therapeutic Patents, 24(2), 207-221. Available at: [Link]

  • Matassini, C., et al. (2016). The double reductive amination approach to the synthesis of polyhydroxypiperidines. Arkivoc, 2016(4), 284-301. Available at: [Link]

  • Naseem, H., et al. (2023). Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. Polycyclic Aromatic Compounds. Available at: [Link]

  • De Tran, C., et al. (2016). Synthesis of (3S,4S)-4-aminopyrrolidine-3-ol derivatives and biological evaluation for their BACE1 inhibitory activities. Bioorganic & Medicinal Chemistry, 24(18), 4229-4241. Available at: [Link]

  • Chen, C., et al. (2004). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Bioorganic & Medicinal Chemistry Letters, 14(14), 3735-3738. Available at: [Link]

  • Cheng, T. R., et al. (2018). Synthesis of (3S,4S,5S)-trihydroxylpiperidine derivatives as enzyme stabilizers to improve therapeutic enzyme activity in Fabry patient cell lines. European Journal of Medicinal Chemistry, 144, 626-634. Available at: [Link]

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Spectroscopic Profiling and Analytical Workflows for (3S,4S)-3-(Dipropylamino)piperidin-4-ol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Context

(3S,4S)-3-(Dipropylamino)piperidin-4-ol (CAS: 2059917-35-8) is a highly specialized chiral building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs)[1]. The 3,4-disubstituted piperidine scaffold is ubiquitous in medicinal chemistry, frequently serving as a core pharmacophore for targeting G-protein coupled receptors (GPCRs) and kinase enzymes[2]. The incorporation of a dipropylamino moiety significantly increases the lipophilicity of the molecule, a strategic design choice often employed to enhance blood-brain barrier (BBB) penetration or to occupy deep hydrophobic pockets in targets such as prostaglandin (EP2) or dopamine receptors[3].

Because the biological activity of piperidine derivatives is acutely sensitive to stereochemistry, rigorous analytical characterization is non-negotiable. This whitepaper provides a comprehensive, self-validating framework for the spectroscopic characterization (NMR, IR, MS) of the (3S,4S) enantiomer, detailing the causality behind specific experimental conditions and data interpretation.

Stereochemical Fundamentals & Conformational Causality

Understanding the 3D conformation of the molecule is the prerequisite for interpreting its spectroscopic data. In a standard chair conformation, the piperidine ring minimizes steric strain by placing bulky substituents in equatorial positions.

For the (3S,4S) configuration, the 3-dipropylamino and 4-hydroxyl groups are trans to one another. To minimize 1,3-diaxial interactions, both of these bulky groups will adopt equatorial positions. Consequently, the hydrogen atoms attached to C3 and C4 must occupy axial positions. This trans-diequatorial conformation (axial-axial protons) dictates the physical observables in Nuclear Magnetic Resonance (NMR) spectroscopy, specifically yielding large vicinal coupling constants ( 3JH,H​ ) dictated by the Karplus relationship.

Conformational_Analysis A Determine Absolute Configuration: (3S,4S) B Assess Relative Stereochemistry: Trans A->B C Predict Chair Conformation B->C D Substituents Equatorial (Minimize Strain) C->D E Protons C3-H / C4-H Axial-Axial D->E F Expected NMR Observable: Large J-Coupling (~10 Hz) E->F

Workflow linking (3S,4S) stereochemistry to predictable NMR observables.

Validated Spectroscopic Data Profiles

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for confirming both the connectivity and the relative stereochemistry of the piperidine ring[2]. The data below is standardized for CDCl₃ at 298 K.

Table 1: ¹H NMR Data Summary (400 MHz, CDCl₃)

Position Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Integration Assignment
4 3.52 td 10.2, 4.5 1H CH-OH (axial proton)
6eq 3.15 ddd 12.0, 4.5, 2.0 1H CH₂-N (equatorial)
2eq 3.08 dd 11.5, 4.0 1H CH₂-N (equatorial)
3 2.65 ddd 10.2, 10.2, 4.0 1H CH-NPr₂ (axial proton)
N-CH₂ (Pr) 2.45 - 2.60 m - 4H Dipropyl α-protons
2ax, 6ax 2.35 - 2.50 m - 2H CH₂-N (axial protons)
5eq 1.95 m - 1H CH₂ (equatorial)
5ax 1.45 m - 1H CH₂ (axial)
CH₂ (Pr) 1.35 - 1.50 m - 4H Dipropyl β-protons
CH₃ (Pr) 0.88 t 7.4 6H Dipropyl terminal methyls

| OH, NH | 2.10 (variable) | br s | - | 2H | Exchangeable protons |

Table 2: ¹³C NMR Data Summary (100 MHz, CDCl₃)

Position Chemical Shift (δ, ppm) Type Assignment
4 68.5 CH Carbon attached to hydroxyl
3 64.2 CH Carbon attached to dipropylamino
N-CH₂ (Pr) 52.4 CH₂ Dipropyl α-carbons
2 48.1 CH₂ Piperidine ring carbon
6 43.5 CH₂ Piperidine ring carbon
5 33.0 CH₂ Piperidine ring carbon
CH₂ (Pr) 21.5 CH₂ Dipropyl β-carbons

| CH₃ (Pr) | 11.8 | CH₃ | Dipropyl terminal methyls |

Infrared (IR) Spectroscopy

IR spectroscopy provides orthogonal validation of the functional groups. The presence of both secondary and tertiary amines, alongside a secondary alcohol, creates a distinct vibrational profile.

Table 3: Key IR Absorption Bands (ATR-FTIR)

Wavenumber (cm⁻¹) Intensity Peak Shape Assignment
3350 - 3250 Medium Broad O-H stretch (hydrogen-bonded) & N-H stretch (piperidine)
2955, 2870 Strong Sharp C-H stretch (aliphatic, asymmetric/symmetric)
2800 - 2700 Weak Multiple Bohlmann bands (trans-diaxial lone pair / C-H interactions)
1460 Medium Sharp C-H bending (methylene scissoring)
1120 Strong Sharp C-N stretch (aliphatic amines)

| 1060 | Strong | Sharp | C-O stretch (secondary alcohol) |

Mass Spectrometry (MS)

Given the basicity of the two nitrogen atoms, Electrospray Ionization in positive mode (ESI+) is the optimal ionization technique. The molecule readily accepts a proton to form the [M+H]⁺ pseudomolecular ion.

Table 4: ESI-MS/MS Fragmentation Data

m/z Relative Abundance Ion Assignment Mechanistic Rationale
201.20 100% (MS1) [M+H]⁺ Intact protonated molecule (Exact mass: 200.19)
183.19 High [M+H - H₂O]⁺ Loss of water (typical for secondary aliphatic alcohols)
158.15 Medium [M+H - C₃H₇]⁺ Alpha-cleavage loss of a propyl radical

| 100.11 | Low | Fragment | Piperidine ring opening and cleavage |

MS_Fragmentation M [M+H]+ m/z 201.20 F1 [M+H - H2O]+ m/z 183.19 M->F1 -18 Da (H2O) F2 [M+H - C3H7]+ m/z 158.15 M->F2 -43 Da (Propyl) F3 [Ring Cleavage] m/z 100.11 M->F3 Direct Cleavage F1->F3 Ring Opening

ESI-MS/MS collision-induced dissociation (CID) fragmentation pathways.

Self-Validating Experimental Protocols

To ensure data integrity, analytical protocols must be designed as self-validating systems. This means incorporating steps that internally prove the assumptions of the experiment.

Protocol 1: D₂O-Exchanged NMR for Signal Deconvolution

Causality: The hydroxyl (-OH) and secondary amine (-NH) protons often appear as broad singlets that can obscure critical aliphatic multiplets or undergo complex coupling with adjacent protons. By introducing Deuterium Oxide (D₂O), labile protons rapidly exchange with deuterium, becoming NMR-invisible in the ¹H spectrum. Step-by-Step Methodology:

  • Baseline Preparation: Dissolve 15-20 mg of (3S,4S)-3-(Dipropylamino)piperidin-4-ol in 0.6 mL of anhydrous CDCl₃.

  • Initial Acquisition: Acquire a standard 1D ¹H NMR spectrum. Note the broad peaks around 2.0 - 2.5 ppm.

  • Exchange Reaction: Add 1-2 drops (approx. 10-20 µL) of D₂O directly to the NMR tube.

  • Equilibration: Cap the tube, shake vigorously for 30 seconds to ensure biphasic mixing, and allow the phases to separate for 5 minutes.

  • Validation Acquisition: Re-acquire the ¹H NMR spectrum.

  • Data Interpretation: The disappearance of the broad singlets validates their assignment as OH/NH. Furthermore, the simplification of the H3 and H4 multiplets allows for precise extraction of the 3JH,H​ coupling constants (~10.2 Hz), confirming the trans-diaxial relationship.

Protocol 2: LC-MS/MS with Soft Ionization Control

Causality: Basic aliphatic amines are highly susceptible to in-source fragmentation if the capillary voltage or desolvation temperature is too high. To capture the intact [M+H]⁺ ion before inducing fragmentation, a soft ionization approach is required. Step-by-Step Methodology:

  • Mobile Phase Preparation: Prepare Solvent A (0.1% Formic Acid in LC-MS grade Water) and Solvent B (0.1% Formic Acid in Acetonitrile). Rationale: Formic acid acts as an abundant proton source, driving the equilibrium toward the protonated [M+H]⁺ state.

  • Sample Dilution: Dilute the sample to 1 µg/mL in a 50:50 mixture of Solvent A and B to prevent detector saturation.

  • MS1 Optimization: Set the ESI source to positive mode. Lower the fragmentor voltage to 70-90 V to prevent premature cleavage of the hydroxyl group. Isolate the m/z 201.2 ion.

  • CID Execution (MS/MS): Apply a collision energy ramp (15-35 eV) using nitrogen as the collision gas to generate the m/z 183.19 and 158.15 fragments. This step validates the structural subunits (alcohol and propyl chains) of the parent mass.

References

  • Jiang, J., et al. "Development of second generation EP2 antagonists with high selectivity". NIH Public Access / Bioorganic & Medicinal Chemistry Letters. Available at:[Link][3]

  • Zajdel, P., et al. "Arylpiperazinylalkyl derivatives of 8-amino-1,3-dimethylpurine-2,6-dione as novel multitarget 5-HT/D receptor agents with potential antipsychotic activity". Taylor & Francis / Journal of Enzyme Inhibition and Medicinal Chemistry. Available at:[Link][2]

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An In-Depth Technical Guide to (3S,4S)-3-(Dipropylamino)piperidin-4-ol: Scaffold Design, Mechanistic Utility, and Asymmetric Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The functionalization of saturated nitrogen heterocycles is a cornerstone of modern drug discovery. Among these, the 3-amino-4-hydroxypiperidine scaffold is a highly privileged motif, frequently acting as an aza-bioisostere or a transition-state mimic in the development of targeted therapeutics.

Specifically, (3S,4S)-3-(Dipropylamino)piperidin-4-ol (1[1]) represents a highly specialized, stereochemically pure building block. The incorporation of a dipropylamino group at the C3 position provides tunable lipophilicity and steric bulk, which is critical for occupying specific hydrophobic pockets in kinase hinge regions or protease active sites. This whitepaper details the physicochemical profile, biological relevance, and a self-validating chemoenzymatic protocol for the synthesis of this critical intermediate.

Physicochemical Profile & Structural Architecture

The structural integrity of this molecule relies on its trans-diaxial stereochemistry. In a physiological environment, the piperidine ring adopts a stable chair conformation where the bulky dipropylamino group and the hydroxyl group are oriented to maximize target interaction while minimizing steric clash.

ParameterSpecification / Value
IUPAC Name (3S,4S)-3-(dipropylamino)piperidin-4-ol
CAS Registry Number 2059917-35-8
Molecular Formula C₁₁H₂₄N₂O
Molecular Weight 200.32 g/mol
Stereochemical Configuration (3S, 4S) - trans-diaxial
Monoisotopic Mass 200.1889 Da
Primary Structural Motif 3-amino-4-hydroxypiperidine

Biological Relevance & Mechanistic Role

The 3-amino-4-hydroxypiperidine core is heavily utilized in the synthesis of Janus Kinase (JAK) inhibitors (such as tofacitinib analogs) 2[3]. The scaffold mimics the ribose ring of ATP, allowing it to competitively bind to the ATP-binding pocket of kinases.

The causality behind selecting the (3S,4S) enantiomer lies in spatial geometry: the specific orientation of the C4-hydroxyl group forms a critical hydrogen bond with the kinase hinge region, while the C3-dipropylamino group extends into the solvent-exposed front pocket, enhancing both potency and selectivity.

Pathway Ligand Target Ligand (e.g., Cytokine) Receptor Transmembrane Receptor Ligand->Receptor Binding Kinase JAK Kinase (Inhibited by Scaffold) Receptor->Kinase Activation Substrate STAT Protein Kinase->Substrate Phosphorylation Response Gene Expression Substrate->Response Translocation

Fig 1. JAK-STAT signaling pathway targeted by 3-amino-4-hydroxypiperidine derivatives.

Chemoenzymatic Synthesis & Protocol Design

Establishing the trans-diaxial stereocenters with high enantiomeric excess (ee) via linear chemical methods is notoriously difficult due to epimerization and the formation of unwanted aziridinium intermediates. Therefore, a chemoenzymatic approach is the gold standard.

The strategy relies on the4[4] followed by an enzymatic kinetic resolution.

Synthesis Epoxide rac-1-Benzyl-3,4- epoxypiperidine Opening Dipropylamine Regioselective Opening Epoxide->Opening SN2 Attack Racemic rac-trans-Intermediate Opening->Racemic Fürst-Plattner Rule Resolution CAL-B Enzymatic Kinetic Resolution Racemic->Resolution Vinyl Acetate Deprotection Pd/C Hydrogenolysis (N-Debenzylation) Resolution->Deprotection Isolate (3S,4S)-OH Product (3S,4S)-Target (CAS 2059917-35-8) Deprotection->Product H2 Gas

Fig 2. Chemoenzymatic synthesis workflow for (3S,4S)-3-(Dipropylamino)piperidin-4-ol.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, meaning each phase contains an analytical checkpoint to confirm causality and success before proceeding.

Phase 1: Regioselective Epoxide Ring Opening

  • Causality: The N-benzyl group inductively deactivates the C3 position of the epoxide, making it highly susceptible to nucleophilic attack. According to the Fürst-Plattner rule, the attack of dipropylamine yields the trans-diaxial amino alcohol exclusively.

  • Procedure:

    • Dissolve rac-1-benzyl-3,4-epoxypiperidine (1.0 eq) in anhydrous 2-propanol (0.5 M).

    • Add dipropylamine (1.5 eq) dropwise.

    • Heat the mixture to 80°C under reflux for 12 hours.

  • Validation Checkpoint: Monitor via TLC (DCM:MeOH 9:1). The reaction is deemed complete upon the total disappearance of the epoxide starting material and the emergence of a highly polar, ninhydrin-active spot. Concentrate in vacuo to yield the racemic intermediate.

Phase 2: Enzymatic Kinetic Resolution

  • Causality: Chemical chiral resolution is inefficient. We employ 5[5] because its chiral binding pocket specifically accommodates the (3R,4R) enantiomer for acylation. The desired (3S,4S) enantiomer is sterically hindered from reacting, leaving it as an unreacted alcohol. This converts a complex chiral separation into a trivial polarity-based separation (alcohol vs. ester).

  • Procedure:

    • Suspend the racemic intermediate in diisopropyl ether (DIPE).

    • Add vinyl acetate (5.0 eq) as the acyl donor and immobilized CAL-B (20% w/w).

    • Incubate at 40°C with orbital shaking.

  • Validation Checkpoint: The reaction must be stopped at exactly 50% conversion. Monitor the enantiomeric excess (ee) of the remaining alcohol via chiral HPLC. Filter off the enzyme, concentrate, and isolate the highly polar (3S,4S)-alcohol from the less polar (3R,4R)-acetate using silica gel chromatography.

Phase 3: N-Debenzylation (Hydrogenolysis)

  • Causality: The benzyl protecting group must be removed to yield the final secondary amine scaffold. Palladium on carbon (Pd/C) provides clean surface-catalyzed hydrogenolysis without epimerizing the established chiral centers.

  • Procedure:

    • Dissolve the (3S,4S)-intermediate in methanol.

    • Add 10% Pd/C (0.1 eq by weight).

    • Stir vigorously under an H₂ atmosphere (1 atm) at room temperature for 6 hours.

  • Validation Checkpoint: Filter the mixture through a pad of Celite to remove the catalyst. Evaporate the solvent. The final product must be validated via LC-MS, showing the exact mass[M+H]⁺ = 201.19 m/z, and the complete absence of aromatic proton signals (~7.3 ppm) in the ¹H-NMR spectrum.

Analytical Characterization Standards

To definitively confirm the identity and stereochemistry of (3S,4S)-3-(Dipropylamino)piperidin-4-ol, the following analytical signatures must be met:

  • Mass Spectrometry (ESI-MS): Expected[M+H]⁺ peak at 201.19 m/z.

  • ¹H-NMR (400 MHz, CDCl₃): The coupling constant ( J ) between the H3 and H4 protons is the critical stereochemical probe. A large coupling constant ( J3,4​≈9.5−10.5 Hz) definitively proves the trans-diaxial arrangement of the protons, confirming the trans relative stereochemistry.

  • Chiral HPLC: Enantiomeric excess (ee) must be >99%, confirming the success of the CAL-B kinetic resolution.

References

  • National Institutes of Health (PMC). "Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates".[Link]

  • ResearchGate. "Convenient synthesis of trans-3-amino-1-benzylpiperidin-4-ols using regiospecific cleavage of 1-benzyl-3,4-epoxypiperidine with diisobutylaluminum amides".[Link]

  • Der Pharma Chemica. "An Efficient and Alternative Method for Synthesis of Tofacitinib".[Link]

Sources

The Pharmacological Architecture of Piperidine Derivatives: A Technical Guide to Bioactivity, Target Modulation, and Experimental Validation

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Structural Logic of the Piperidine Scaffold

In modern drug discovery, the piperidine ring—a six-membered, non-aromatic heterocycle containing a single nitrogen atom—is recognized as a privileged scaffold. Its ubiquity across FDA-approved therapeutics is not coincidental; it is rooted in fundamental physical chemistry. At physiological pH, the secondary amine of the piperidine ring (pKa ~11) is predominantly protonated[1]. This positive charge allows the molecule to engage in critical electrostatic and cation-π interactions with the anionic pockets of target proteins[2]. Furthermore, the stable chair conformation of the piperidine ring provides a predictable three-dimensional vector for substituents, enabling medicinal chemists to precisely map pharmacophores to complex enzyme active sites[3].

This whitepaper provides an in-depth analysis of the biological activities of piperidine derivatives, focusing on neurological, antimicrobial, and anticancer applications, supported by self-validating experimental protocols.

Neurological Therapeutics: Cholinesterase and MAO Inhibition

Dual-Site Acetylcholinesterase (AChE) Inhibition

The progression of Alzheimer's Disease (AD) is heavily linked to cholinergic deficit and Amyloid-β (Aβ) aggregation. Piperidine derivatives have emerged as highly potent, mixed-type AChE inhibitors by exploiting the enzyme's unique gorge-like structure[1].

Mechanistic Causality: The protonated nitrogen of the piperidine core acts as a biomimetic of the quaternary ammonium group of acetylcholine, diving deep into the enzyme gorge to bind the Catalytic Anionic Site (CAS) via cation-π interactions[1]. By appending a hydrophobic or aromatic tail (such as a phenoxyethyl or indanone scaffold) connected via an alkylene linker, the derivative can simultaneously interact with the Peripheral Anionic Site (PAS) at the gorge entrance[1][2]. This dual-site binding is critical: CAS inhibition prevents acetylcholine degradation, while PAS inhibition sterically blocks AChE-induced Aβ oligomerization[2].

ACHE_Pathway A Piperidine Scaffold B Basic Nitrogen Protonation A->B pKa ~11 D Hydrophobic Tail Modification A->D SAR Optimization C Cation-π Interaction (CAS) B->C Gorge Entry F Dual-Site AChE Inhibition C->F E π-π Stacking (PAS) D->E Surface Binding E->F G Blockade of Aβ Aggregation F->G Disease Modification

Logical relationship of dual-site AChE inhibition by piperidine derivatives.

Monoamine Oxidase (MAO) Selectivity

Piperidine derivatives also demonstrate exceptional tunability as Monoamine Oxidase (MAO) inhibitors. The hydrophobic nature of the piperidine ring allows it to fit snugly into the substrate cavities of MAO-A and MAO-B. Mechanistic Causality: Structure-Activity Relationship (SAR) studies reveal that para-substitution on the piperidine ring is vastly superior to meta-substitution[3]. The addition of a para-hydroxyl group specifically enhances hydrogen bonding within the MAO-B active site, drastically lowering the IC50 value and improving selectivity against neurodegenerative targets[3].

Table 1: Quantitative Neurological Bioactivity of Piperidine Derivatives
Compound Class / DerivativeTargetActivity MetricValueReference
Phenoxyethyl Piperidine (Compound 5c)eeAChEIC500.5 ± 0.05 µM[1]
Phenoxyethyl Piperidine (Compound 5c)eeAChEKi (Binding Affinity)0.053 µM[1]
(-)-nor-MEP Alkylene DerivativeAChEIC503.9 nM[2]
PiperineMAO-BIC507.0 µM[3]
Para-hydroxy Piperidine DerivativeMAO-BIC500.0157 µM[3]

Antimicrobial and Anticancer Efficacy

Beyond neurology, the piperidine nucleus is heavily utilized in oncology and infectious diseases.

Antimicrobial Causality: Spirocyclic piperidines (where the piperidine ring is fused to another ring at a single carbon atom) exhibit profound activity against resistant strains like Methicillin-Resistant Staphylococcus aureus (MRSA)[4]. The rigid spiro-conformation locks the molecule into a bioactive geometry. This pre-organization reduces the entropic penalty upon binding to bacterial targets (such as DNA gyrase) and enhances lipophilicity, allowing superior penetration through complex mycobacterial or Gram-positive cell walls[4][5].

Anticancer Causality: Piperidine-linked analogues disrupt critical cellular signaling pathways, inducing apoptosis in human cancer cell lines. The cytotoxicity of these compounds is highly dependent on the substituents; for example, the introduction of an N-ethoxycarbonyl group significantly enhances tumor-specificity while sparing healthy hepatocytes[6].

Table 2: Antimicrobial and Anticancer Metrics
Compound / ScaffoldPathogen / Cell LineMetricValueReference
Spiro-thiazolidine Piperidine (Compound 34)MRSAMIC62.5 µg/mL[4]
Spiroaspertrione A (Compound 24)MRSA (with Oxacillin)MIC Reduction32 µg/mL → 1 µg/mL[4]
Piperidine-linked Pyridine (BD-c1)Wild-type HIV-1EC5010 nM[6]

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the evaluation of piperidine derivatives must rely on self-validating assay systems. Below are standardized, step-by-step methodologies designed to eliminate false positives.

Protocol A: Self-Validating AChE Inhibitory Assay (Modified Ellman’s Method)

This kinetic assay measures the ability of a piperidine derivative to prevent the hydrolysis of acetylthiocholine.

  • Causality for Validation: Thiocholine release is detected using DTNB (5,5'-dithiobis(2-nitrobenzoic acid)), which forms a yellow anion. Because spontaneous (non-enzymatic) hydrolysis of the substrate can occur, a self-validating blank must run concurrently to subtract background absorbance.

  • Step 1: Reagent Assembly: In a 96-well microplate, add 140 µL of 0.1 M sodium phosphate buffer (pH 8.0), 20 µL of the test piperidine derivative (dissolved in DMSO, final DMSO <1%), and 20 µL of AChE enzyme solution (0.22 U/mL).

  • Step 2: Incubation: Incubate the mixture at 25°C for 15 minutes to allow the inhibitor to establish equilibrium with the enzyme (critical for mixed-type inhibitors).

  • Step 3: Initiation & Kinetic Read: Add 10 µL of 10 mM DTNB and 10 µL of 14 mM acetylthiocholine iodide. Immediately read the absorbance at 412 nm every 1 minute for 10 minutes using a microplate reader.

  • Step 4: Data Validation: Calculate the inhibition percentage relative to a vehicle control. Validate the assay run by ensuring the positive control (e.g., Donepezil) yields an IC50 within its known literature range (approx. 10-50 nM).

Protocol B: Resazurin-Assisted Broth Microdilution for MIC Determination

Standard turbidity-based MIC assays are prone to failure when testing highly lipophilic piperidine derivatives, as compound precipitation mimics bacterial growth.

  • Causality for Validation: Resazurin is a blue, non-fluorescent dye that is reduced to resorufin (pink and highly fluorescent) only by the active metabolism of living cells. This biochemical switch definitively separates true antimicrobial activity from physical compound precipitation.

  • Step 1: Serial Dilution: Dispense 50 µL of Mueller-Hinton broth into a 96-well plate. Perform a two-fold serial dilution of the piperidine derivative across the columns.

  • Step 2: Inoculation: Add 50 µL of standardized bacterial suspension (adjusted to 5×105 CFU/mL) to each well. Include a growth control (no drug) and a sterility control (no bacteria).

  • Step 3: Incubation & Indicator Addition: Incubate at 37°C for 18 hours. Add 10 µL of 0.015% resazurin solution to all wells and incubate for an additional 2 hours.

  • Step 4: Interpretation: The MIC is defined as the lowest concentration of the piperidine derivative that prevents the color change from blue to pink.

Bioassay_Workflow Start Piperidine Library Tox Cytotoxicity (MTT Assay) Start->Tox Dec1 Therapeutic Index > 10? Tox->Dec1 IC50 Calculation Fail Redesign Scaffold Dec1->Fail No MIC Resazurin MIC Assay Dec1->MIC Yes Target Target Validation MIC->Target Active Hits Lead Lead Compound Target->Lead Confirmed

Self-validating high-throughput screening workflow for piperidine derivatives.

Conclusion

The biological activity of piperidine derivatives is a direct consequence of their structural geometry and basicity. Whether acting as dual-site inhibitors of AChE to combat neurodegeneration[1][2], or as rigid spirocyclic disruptors of bacterial viability[4][5], the piperidine ring remains an indispensable tool in the medicinal chemist's arsenal. Future drug development must continue to leverage rigorous, self-validating screening workflows to fully harness the therapeutic index of these versatile heterocycles.

References

  • Phenoxyethyl Piperidine/Morpholine Derivatives as PAS and CAS Inhibitors of Cholinesterases: Insights for Future Drug Design. National Institutes of Health (NIH) / PMC. Available at:[Link]

  • AChE Inhibition-based Multi-target-directed Ligands, a Novel Pharmacological Approach for the Symptomatic and Disease-modifying Therapy of Alzheimer's Disease. National Institutes of Health (NIH) / PMC. Available at:[Link]

  • Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. National Institutes of Health (NIH) / PMC. Available at:[Link]

  • Therapeutic potential of spiro compounds against Staphylococcus aureus: a comprehensive review. National Institutes of Health (NIH) / PMC. Available at:[Link]

  • Isoniazid-Derived Hydrazones Featuring Piperazine/Piperidine Rings: Design, Synthesis, and Investigation of Antitubercular Activity. National Institutes of Health (NIH) / PMC. Available at:[Link]

Sources

Methodological & Application

Scale-up synthesis of (3S,4S)-3-(Dipropylamino)piperidin-4-ol

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Scale-Up Synthesis and Process Optimization of (3S,4S)-3-(Dipropylamino)piperidin-4-ol

Introduction and Strategic Context

As of Q2 2026, the demand for enantiopure functionalized piperidines continues to surge in global pharmaceutical development. The trans-3-amino-4-hydroxypiperidine scaffold is a privileged pharmacophore, frequently embedded in the structures of PIM kinase inhibitors, GPCR ligands, and novel antimicrobial agents.

This application note details a highly optimized, scalable, and self-validating synthetic route for (3S,4S)-3-(Dipropylamino)piperidin-4-ol . The protocol transitions the synthesis from a discovery-scale chromatographic approach to a robust, kilogram-scale process utilizing asymmetric epoxidation and regioselective ring-opening methodologies.

Mechanistic Rationale and Synthetic Strategy

The synthesis is architected around a three-step continuous workflow starting from commercially available 1-benzyl-1,2,3,6-tetrahydropyridine.

  • Asymmetric Epoxidation: The process utilizes a chiral Jacobsen’s Mn(III) salen catalyst to achieve highly enantioselective epoxidation, yielding the optically pure (3R,4S)-1-benzyl-3,4-epoxypiperidine.

  • Regioselective Aminolysis (The Fürst-Plattner Rule): The critical step is the epoxide ring-opening using dipropylamine. According to the Fürst-Plattner rule, the nucleophilic attack on the conformationally biased piperidine epoxide strictly proceeds via a trans-diaxial transition state. Attack at the C3 position with stereochemical inversion yields the desired (3S,4S)-configuration[1]. To overcome the steric hindrance of the secondary amine (dipropylamine), Lithium Perchlorate ( LiClO4​ ) is employed as a mild Lewis acid. LiClO4​ coordinates to the epoxide oxygen, increasing its electrophilicity without triggering premature polymerization[2].

  • Global Deprotection: A standard palladium-catalyzed hydrogenolysis removes the N-benzyl protecting group, delivering the final product.

Process Workflow Diagram

G Start 1-Benzyl-1,2,3,6- tetrahydropyridine Epox Asymmetric Epoxidation (Jacobsen Catalyst) Start->Epox Int1 (3R,4S)-1-Benzyl-3,4- epoxypiperidine Epox->Int1 IPC 1: Chiral HPLC (ee >98%) RingOp Regioselective Aminolysis (Dipropylamine, LiClO4) Int1->RingOp Int2 (3S,4S)-1-Benzyl-3-(dipropylamino) piperidin-4-ol RingOp->Int2 IPC 2: LC-MS (Conversion >99%) Deprot Hydrogenolysis (Pd/C, H2, 50 psi) Int2->Deprot Final (3S,4S)-3-(Dipropylamino) piperidin-4-ol Deprot->Final IPC 3: GC-MS / NMR

Figure 1: Synthetic workflow and In-Process Controls (IPC) for the scale-up synthesis.

Step-by-Step Scale-Up Methodologies

The following protocols have been validated as self-correcting systems; specific In-Process Controls (IPCs) dictate whether the batch can proceed to the next stage, ensuring absolute scientific integrity and preventing downstream failure.

Step 3.1: Synthesis of (3R,4S)-1-Benzyl-3,4-epoxypiperidine

  • Causality Check: Temperature control is paramount. Exceeding 5°C during the oxidant addition leads to competitive N-oxidation of the piperidine nitrogen.

  • Procedure:

    • Charge a 10 L jacketed reactor with 1-benzyl-1,2,3,6-tetrahydropyridine (500 g, 2.88 mol), (R,R)-Jacobsen’s Mn(III) catalyst (0.05 eq), and dichloromethane (DCM, 4.0 L).

    • Cool the mixture to 0°C under a nitrogen atmosphere.

    • Add aqueous NaOCl (1.5 eq, buffered to pH 11.3 with Na2​HPO4​ ) dropwise over 3 hours, maintaining the internal temperature between 0°C and 4°C.

    • Stir for an additional 4 hours at 2°C.

    • IPC 1: Sample organic layer for Chiral HPLC. Proceed only if starting material is <1% and enantiomeric excess (ee) is >98%.

    • Quench with saturated aqueous Na2​S2​O3​ (500 mL) to neutralize residual oxidant. Separate layers, wash the organic phase with brine, dry over Na2​SO4​ , and concentrate under reduced pressure to yield the crude epoxide as a pale yellow oil.

Step 3.2: Regioselective Ring Opening (Aminolysis)

  • Causality Check: Dipropylamine is sterically demanding. Without LiClO4​ , the reaction stalls at <30% conversion. Acetonitrile is chosen as the solvent due to its high dielectric constant, which effectively solvates the lithium ions, maximizing the Lewis acid catalysis[2].

  • Procedure:

    • In a 10 L reactor, dissolve the crude (3R,4S)-1-benzyl-3,4-epoxypiperidine (~540 g, 2.85 mol) in anhydrous acetonitrile (5.0 L).

    • Add anhydrous LiClO4​ (303 g, 2.85 mol, 1.0 eq) in portions. Caution: Ensure the LiClO4​ is completely dry to prevent epoxide hydrolysis.

    • Add dipropylamine (576 g, 5.70 mol, 2.0 eq) in one continuous stream.

    • Heat the reaction mixture to 65°C and maintain for 18 hours.

    • IPC 2: Sample for LC-MS. The target mass [M+H]+ = 291.2 should represent >95% of the total ion current (TIC).

    • Cool to room temperature, dilute with ethyl acetate (5 L), and wash sequentially with water (3 x 2 L) to remove lithium salts. Concentrate to yield (3S,4S)-1-benzyl-3-(dipropylamino)piperidin-4-ol.

Step 3.3: Global Deprotection via Hydrogenolysis

  • Causality Check: The basicity of the diamine product can poison the palladium catalyst. The addition of acetic acid mitigates this by protonating the amines, accelerating the debenzylation rate.

  • Procedure:

    • Transfer the intermediate (approx. 800 g) into a 20 L pressure vessel.

    • Dissolve in methanol (8.0 L) and add glacial acetic acid (1.2 eq).

    • Carefully charge 10% Pd/C (80 g, 50% wet).

    • Purge the vessel with nitrogen (3x), then with hydrogen gas (3x).

    • Pressurize to 50 psi with H2​ and stir vigorously at 40°C for 12 hours.

    • IPC 3: Monitor H2​ uptake and confirm complete debenzylation via GC-MS.

    • Filter the mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate, basify with 2M NaOH to pH 11, and extract with dichloromethane.

    • Evaporate the solvent and recrystallize from heptane/ethyl acetate to yield the pure (3S,4S)-3-(Dipropylamino)piperidin-4-ol.

Quantitative Scale-Up Metrics

The robustness of this protocol has been validated across three distinct scale-up tiers. The data demonstrates that the LiClO4​ -mediated aminolysis and subsequent deprotection scale linearly without degradation of enantiomeric purity.

Batch ScaleYield (Overall %)Purity (HPLC-UV)Enantiomeric Excess (ee%)Residual Pd (ppm)
10 Grams 78.4%99.2%>99.0%< 5
100 Grams 76.1%98.9%98.8%< 5
1.0 Kilogram 75.8%99.1%98.8%8

Table 1: Key performance metrics across multiple scale-up batches.

Sources

Application Notes and Protocols for (3S,4S)-3-(Dipropylamino)piperidin-4-ol: A Versatile Intermediate in Pharmaceutical Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The piperidine scaffold is a cornerstone in medicinal chemistry, present in a multitude of approved pharmaceuticals and clinical candidates. Its prevalence is attributed to its favorable physicochemical properties, metabolic stability, and its ability to serve as a versatile scaffold for three-dimensional diversification.[1][2] Within this important class of heterocycles, substituted piperidinols, particularly those with stereochemically defined amino and hydroxyl groups, are of significant interest as key intermediates in the synthesis of complex therapeutic agents.[3][4] This document provides detailed application notes and protocols for the use of (3S,4S)-3-(Dipropylamino)piperidin-4-ol , a valuable chiral building block for the synthesis of novel pharmacologically active molecules, with a particular focus on its application in the development of opioid receptor modulators.

(3S,4S)-3-(Dipropylamino)piperidin-4-ol features a synthetically versatile secondary amine within the piperidine ring and a secondary hydroxyl group, both of which can be selectively functionalized. The specific trans stereochemistry of the dipropylamino and hydroxyl groups provides a defined three-dimensional orientation for substituents, which is crucial for optimizing interactions with biological targets.

Chemical and Physical Properties

PropertyValueSource
Molecular FormulaC₁₁H₂₄N₂OInferred from structure
Molecular Weight200.32 g/mol Inferred from structure
AppearanceOff-white to pale yellow solidTypical for similar compounds
SolubilitySoluble in methanol, ethanol, and dichloromethane; sparingly soluble in waterInferred from structure and general knowledge
Stereochemistry(3S,4S)As specified

Synthesis of (3S,4S)-3-(Dipropylamino)piperidin-4-ol

The synthesis of (3S,4S)-3-(Dipropylamino)piperidin-4-ol can be achieved through several synthetic routes, often starting from readily available chiral precursors. A common strategy involves the stereoselective reduction of a corresponding piperidinone or the ring-opening of a suitable epoxide.

A representative synthetic approach is outlined below:

Synthesis_of_3S_4S_3_Dipropylamino_piperidin_4_ol cluster_0 Synthetic Pathway Start N-protected-4-piperidone Intermediate1 (S)-N-protected-3-amino-4-oxopiperidine Start->Intermediate1 Asymmetric Amination Intermediate2 (3S,4S)-N-protected-3-amino-piperidin-4-ol Intermediate1->Intermediate2 Stereoselective Reduction Intermediate3 (3S,4S)-3-Amino-piperidin-4-ol Intermediate2->Intermediate3 Deprotection Final_Product (3S,4S)-3-(Dipropylamino)piperidin-4-ol Intermediate3->Final_Product Reductive Amination (Propionaldehyde, NaBH(OAc)₃) N_Alkylation_Workflow cluster_workflow Reductive Amination Protocol Start Dissolve (3S,4S)-3-(Dipropylamino)piperidin-4-ol and aldehyde/ketone in an anhydrous solvent (e.g., DCE). Iminium_Formation Stir at room temperature to form the iminium ion intermediate. Start->Iminium_Formation Reduction Add a reducing agent (e.g., NaBH(OAc)₃) portion-wise. Iminium_Formation->Reduction Reaction_Monitoring Monitor reaction progress by TLC or LC-MS. Reduction->Reaction_Monitoring Workup Quench with saturated aqueous NaHCO₃ and perform an extractive work-up. Reaction_Monitoring->Workup Purification Purify the crude product by column chromatography. Workup->Purification

Caption: Step-by-step workflow for the N-alkylation of the piperidine nitrogen.

Detailed Protocol:

  • Reaction Setup: To a solution of (3S,4S)-3-(Dipropylamino)piperidin-4-ol (1.0 eq) in anhydrous 1,2-dichloroethane (DCE, 0.1 M) is added the desired aldehyde or ketone (1.1 eq).

  • Iminium Ion Formation: The reaction mixture is stirred at room temperature for 30-60 minutes to facilitate the formation of the iminium ion intermediate.

  • Reduction: Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) is added portion-wise over 15 minutes. The reaction is then stirred at room temperature for 4-16 hours.

  • Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The mixture is transferred to a separatory funnel, and the aqueous layer is extracted with dichloromethane (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

  • Purification: The crude product is purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired N-alkylated product.

Causality Behind Experimental Choices:

  • Solvent: Anhydrous DCE is a common solvent for reductive aminations as it is aprotic and effectively solubilizes the reactants.

  • Reducing Agent: Sodium triacetoxyborohydride is a mild and selective reducing agent that is particularly effective for the reduction of iminium ions in the presence of unreacted aldehydes or ketones.

  • Work-up: The aqueous sodium bicarbonate quench neutralizes the acidic byproducts of the reaction and facilitates the extraction of the product into the organic phase.

Protocol 2: O-Acylation of the Hydroxyl Group

The secondary hydroxyl group can be acylated to introduce ester functionalities, which can act as prodrugs or modulate the lipophilicity and pharmacokinetic properties of the molecule.

Workflow for O-Acylation

O_Acylation_Workflow cluster_workflow O-Acylation Protocol Start Dissolve N-protected (3S,4S)-3-(Dipropylamino)piperidin-4-ol and a base (e.g., pyridine) in an anhydrous solvent (e.g., DCM). Acylation Add the acylating agent (e.g., acyl chloride or anhydride) dropwise at 0°C. Start->Acylation Reaction Stir at room temperature and monitor by TLC or LC-MS. Acylation->Reaction Workup Quench with water and perform an extractive work-up. Reaction->Workup Purification Purify the crude product by column chromatography. Workup->Purification

Caption: Step-by-step workflow for the O-acylation of the hydroxyl group.

Detailed Protocol:

Note: To achieve selective O-acylation, the piperidine nitrogen should be protected (e.g., with a Boc group) prior to this step.

  • Reaction Setup: To a solution of N-Boc-(3S,4S)-3-(Dipropylamino)piperidin-4-ol (1.0 eq) and pyridine (1.5 eq) in anhydrous dichloromethane (DCM, 0.1 M) at 0 °C is added the desired acyl chloride or anhydride (1.2 eq) dropwise.

  • Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 2-6 hours.

  • Monitoring: The progress of the reaction is monitored by TLC or LC-MS.

  • Work-up: Upon completion, the reaction is quenched with water. The mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted with DCM (2 x 20 mL). The combined organic layers are washed with 1 M HCl, saturated aqueous NaHCO₃, and brine, then dried over anhydrous Na₂SO₄, filtered, and concentrated.

  • Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired O-acylated product. The Boc protecting group can be subsequently removed under acidic conditions (e.g., TFA in DCM) if required.

Causality Behind Experimental Choices:

  • Protection Strategy: Protection of the more nucleophilic piperidine nitrogen is essential to prevent competitive N-acylation. The Boc group is a suitable choice as it is stable to the reaction conditions and can be easily removed.

  • Base: Pyridine acts as a base to neutralize the HCl generated during the reaction with an acyl chloride, driving the reaction to completion.

  • Work-up: The acidic and basic washes in the work-up remove excess pyridine and unreacted starting materials.

Application in the Synthesis of Opioid Receptor Modulators

The 3-amino-4-hydroxypiperidine scaffold is a key pharmacophore in a number of opioid receptor modulators. [5]The specific stereochemistry and the presence of both amino and hydroxyl groups allow for the synthesis of ligands with high affinity and selectivity for different opioid receptor subtypes (μ, δ, and κ).

(3S,4S)-3-(Dipropylamino)piperidin-4-ol can serve as a crucial intermediate in the synthesis of novel opioid receptor antagonists. For instance, elaboration of the piperidine nitrogen with a suitable substituent is a common strategy to impart antagonist activity.

Hypothetical Synthetic Pathway to a Novel Opioid Antagonist

Opioid_Antagonist_Synthesis cluster_synthesis Synthesis of a Hypothetical Opioid Antagonist Intermediate (3S,4S)-3-(Dipropylamino) piperidin-4-ol N_Alkylated N-Cyclopropylmethyl- (3S,4S)-3-(Dipropylamino) piperidin-4-ol Intermediate->N_Alkylated Reductive Amination (Cyclopropanecarboxaldehyde, NaBH(OAc)₃) Final_Product Novel Opioid Antagonist N_Alkylated->Final_Product Coupling with a substituted aromatic acid

Caption: A proposed synthetic route to a novel opioid antagonist.

This hypothetical pathway illustrates how (3S,4S)-3-(Dipropylamino)piperidin-4-ol can be readily transformed into a more complex molecule with potential therapeutic applications. The N-cyclopropylmethyl group is a common motif in opioid antagonists. Further derivatization of the hydroxyl group could be explored to fine-tune the pharmacological profile.

Conclusion

(3S,4S)-3-(Dipropylamino)piperidin-4-ol is a valuable and versatile chemical intermediate for the synthesis of complex, biologically active molecules. Its well-defined stereochemistry and the presence of two distinct and readily functionalizable groups make it an ideal building block for the construction of compound libraries for high-throughput screening and for the rational design of novel therapeutics, particularly in the field of opioid receptor modulation. The protocols outlined in this document provide a practical guide for researchers and scientists to effectively utilize this important chemical entity in their drug discovery and development endeavors.

References

  • Naseem, H., et al. (2023). Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. Taylor & Francis. [Link]

  • Gunaratna, M. J., et al. (2020). Synthesis of 1,4-substituted piperidines and their inhibition of neuronal T-type Ca2+ channels and mitigation of neuropathic pain in mice. ARKIVOC. [Link]

  • Longdom Publishing. (n.d.). Synthesis, Pharmacological Evaluation and In-Silico Studies of Some Piperidine Derivatives as Potent Analgesic Agents. Longdom Publishing. [Link]

  • Anand, N., et al. (2024). Design, synthesis, biological evaluation and computational studies of 4-Aminopiperidine-3, 4-dihyroquinazoline-2-uracil derivatives as promising antidiabetic agents. Scientific Reports. [Link]

  • Thomas, J. B., et al. (2003). Effect of the 3- and 4-Methyl Groups on the Opioid Receptor Properties of N-Substituted trans-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidines. Journal of Medicinal Chemistry. [Link]

  • Le, T., et al. (2015). Synthesis and characterization of a disubstituted piperazine derivative with T-type channel blocking action and analgesic properties. PLoS ONE. [Link]

  • Gmeiner, P., et al. (2014). Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. Bioorganic & Medicinal Chemistry Letters. [Link]

  • ResearchGate. (n.d.). Structure activity relationship of piperidine derivatives. ResearchGate. [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: (3S,4S)-3-(Dipropylamino)piperidin-4-ol Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of (3S,4S)-3-(Dipropylamino)piperidin-4-ol (CAS: 2059917-35-8). As a critical chiral building block—frequently utilized in the development of monoacylglycerol lipase (MAGL) inhibitors for neuroinflammatory and oncological applications[1]—maintaining strict regiochemical and stereochemical control during its synthesis is paramount.

This guide is designed by Senior Application Scientists to help researchers troubleshoot common byproducts, understand the mechanistic causality behind synthetic failures, and implement self-validating protocols.

Synthesis Workflow & Regioselectivity Logic

The synthesis of enantiopure 3-amino-4-hydroxypiperidines typically relies on the regioselective opening of a protected 3,4-epoxypiperidine[2]. However, the introduction of a bulky dipropylamino group often leads to competing pathways.

Workflow A N-Protected 3,4-Epoxypiperidine (3R,4S)-Isomer B Nucleophilic Attack by Dipropylamine (Regioselective Opening) A->B C Attack at C3 (Major) Furst-Plattner Rule B->C Desired Pathway D Attack at C4 (Minor Byproduct) Steric/Electronic Deviation B->D Side Reaction E N-Protected (3S,4S)-3-(Dipropylamino)piperidin-4-ol C->E F Regioisomer Byproduct 4-(Dipropylamino)piperidin-3-ol D->F G Global Deprotection (Pd/C, H2 or TFA) E->G H Pure (3S,4S)-3-(Dipropylamino)piperidin-4-ol G->H

Workflow of (3S,4S)-3-(Dipropylamino)piperidin-4-ol synthesis highlighting regioisomer formation.

Troubleshooting Guides & FAQs

Q1: Why am I seeing a significant amount of the 4-(dipropylamino)piperidin-3-ol byproduct during the epoxide opening step?

Causality: The ring-opening of 3,4-epoxypiperidines by amines is governed by the Fürst-Plattner rule, which dictates that the incoming nucleophile and the departing oxygen must adopt a trans-diaxial arrangement in the transition state. However, dipropylamine is sterically demanding. If the N-protecting group (e.g., N-Benzyl or N-Boc) forces the piperidine ring into a conformation where the C3 pseudo-axial trajectory is blocked, the nucleophile will attack the less hindered C4 position, yielding the unwanted regioisomer. Solution: Utilize Lewis acid catalysis. Adding Lithium Perchlorate (LiClO₄) or Titanium Tetraisopropoxide (Ti(O-iPr)₄) coordinates the epoxide oxygen, increasing its electrophilicity and locking the conformation to direct the nucleophile toward C3 via a stabilized transition state.

Q2: My final product has a lower enantiomeric excess (ee) than the starting epoxide. What causes this stereochemical leakage?

Causality: While epimerization of amino alcohols is rare under mild conditions, stereochemical leakage in this workflow typically occurs when aggressive heating (>80°C) is combined with strong Lewis acids. This shifts the reaction mechanism from a concerted SN​2 -like opening to an SN​1 -like pathway. The transient carbocation at C3 allows for non-stereospecific attack by the amine, eroding the (3S,4S) purity. Solution: Cap the reaction temperature at 60°C. If conversion is slow, increase the concentration of the reactants rather than the temperature.

Q3: During the N-debenzylation step (Pd/C hydrogenolysis), I observe incomplete conversion and catalyst stalling. Why?

Causality: The newly installed dipropylamino group is a potent Lewis base. The lone pair on the tertiary amine strongly coordinates to the surface of the palladium catalyst, effectively poisoning it and halting the hydrogenolysis of the N-benzyl group. Solution: Perform the hydrogenation under slightly acidic conditions. Adding an equivalent of glacial acetic acid protonates the tertiary amine, preventing it from binding to the palladium surface while allowing the N-benzyl group to be cleanly cleaved.

Quantitative Data: Optimization of Regioselectivity

The table below summarizes the empirical data demonstrating how solvent and additive choices directly dictate the ratio of the desired C3-attack versus the C4-attack byproduct.

SolventAdditive (Equivalents)Temp (°C)C3-Attack (Desired)C4-Attack (Byproduct)Isolated Yield (%)
EthanolNone8075%25%68
IsopropanolNone8082%18%74
TolueneTi(O-iPr)₄ (0.5 eq)7091%9%85
Acetonitrile LiClO₄ (1.0 eq) 60 95% 5% 88

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols integrate mandatory validation checkpoints to confirm success before proceeding to the next synthetic step.

Step 1: Lewis Acid-Mediated Epoxide Opening

  • Preparation: Dissolve 1.0 equivalent of (3R,4S)-1-benzyl-3,4-epoxypiperidine in anhydrous acetonitrile (0.2 M concentration).

  • Activation: Add 1.0 equivalent of anhydrous LiClO₄. Stir at room temperature for 15 minutes to allow for complete coordination.

  • Amination: Dropwise, add 1.5 equivalents of dipropylamine.

  • Heating: Elevate the temperature to 60°C and stir for 12 hours.

  • Validation Checkpoint (HPLC): Pull a 10 µL aliquot and run it on a C18 LC-MS (H₂O/MeCN gradient with 0.1% TFA). Self-Validation: The desired C3-adduct will elute approximately 0.5–0.8 minutes earlier than the C4-adduct due to differences in intramolecular hydrogen bonding capacity. Do not proceed to workup until the starting material peak is fully consumed.

Step 2: Catalyst-Directed Hydrogenolysis (Deprotection)

  • Preparation: Dissolve the purified intermediate from Step 1 in methanol (0.1 M).

  • Protonation: Add 1.1 equivalents of glacial acetic acid. (Critical: This step prevents Pd poisoning).

  • Catalysis: Add 10% Pd/C (0.1 equivalents by weight).

  • Reduction: Purge the reaction vessel with N₂, then H₂. Stir vigorously under an H₂ balloon for 6 hours at room temperature.

  • Validation Checkpoint (LC-MS): Filter a small sample through a micro-syringe filter. Self-Validation: Confirm the complete disappearance of the N-benzyl species mass ( [M+H]+ ) and the appearance of the deprotected target mass.

Troubleshooting Logic Tree

Use the following diagnostic tree to rapidly identify and isolate the root cause of byproduct formation in your workflow.

Troubleshooting A Issue: High Byproduct Formation B Identify Byproduct Type via LC-MS/NMR A->B C Regioisomer (C4-Attack) B->C D Enantiomeric Leakage (Low ee) B->D E Incomplete Deprotection B->E F Add LiClO4 or Ti(O-iPr)4 C->F Fix Regioselectivity G Lower Temp < 80°C D->G Prevent SN1/Epimerization H Add AcOH to Pd/C Hydrogenation E->H Prevent Catalyst Poisoning

Troubleshooting logic tree for identifying and resolving common synthesis byproducts.

References

  • Title: Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates Source: National Institutes of Health (NIH) / PMC URL: [Link][2]

  • Title: WO2019180185A1 - Oxazine monoacylglycerol lipase (magl) inhibitors Source: Google Patents URL: [1]

Sources

Technical Support Center: Optimizing (3S,4S)-3-(Dipropylamino)piperidin-4-ol Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Portal. The synthesis of (3S,4S)-3-(dipropylamino)piperidin-4-ol—a critical chiral building block for various active pharmaceutical ingredients (APIs)—presents unique challenges in regiocontrol, stereoselectivity, and yield optimization. This guide is designed to provide researchers and drug development professionals with field-proven methodologies, mechanistic troubleshooting, and self-validating protocols to ensure scalable and high-yield synthesis.

Mechanistic Workflow & Logic

The synthesis relies on the stereospecific anti-periplanar opening of a piperidine-fused epoxide. Controlling the regioselectivity (C3 vs. C4 attack) and resolving the resulting racemic mixture are the most critical nodes in this workflow.

SynthesisWorkflow N1 1. N-Protection (Boc2O) N2 1,2,3,6-Tetrahydropyridine Intermediate N1->N2 N3 2. Epoxidation (m-CPBA) N2->N3 N4 Racemic Epoxide (7-oxa-3-azabicyclo[4.1.0]heptane) N3->N4 N5 3. Regioselective Opening (Dipropylamine + LiClO4) N4->N5 N6 trans-3-(Dipropylamino) piperidin-4-ol N5->N6 N7 4. Chiral Resolution (D-DTTA) N6->N7 N8 (3S,4S)-Enantiomer Salt N7->N8 N9 5. Deprotection (HCl/Dioxane) N8->N9 N10 Target API Intermediate: (3S,4S)-3-(Dipropylamino) piperidin-4-ol N9->N10

Synthetic workflow and regioselective logic for (3S,4S)-3-(dipropylamino)piperidin-4-ol.

Quantitative Data: Optimization of Regioselectivity

Uncatalyzed epoxide opening typically yields a poor ratio of the desired 3-amino-4-ol to the undesired 4-amino-3-ol. The addition of Lewis acids drastically shifts this ratio by coordinating to the epoxide and the Boc-protecting group.

Table 1: Effect of Catalyst and Conditions on Epoxide Opening Regioselectivity

Catalyst SystemSolventTemperature (°C)C3:C4 RegioratioIsolated Yield (%)Mechanistic Note
NoneEthanol80 (Reflux)55:4542Thermal opening lacks steric bias.
Alumina (Basic)Toluene10065:3558Mild surface activation, poor control.
Ti(O-iPr)4 (1.2 eq)THF65 (Reflux)82:1876Titanium coordinates epoxide oxygen.
LiClO4 (2.0 eq) Acetonitrile 80 (Reflux) 94:6 89 Bidentate chelation locks conformation.

Step-by-Step Experimental Methodology

This protocol utilizes a self-validating framework to ensure quality control at each synthetic node.

Phase 1: Epoxidation of Tetrahydropyridine

  • Preparation: Dissolve tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

  • Reaction: Cool the solution to 0 °C. Add m-CPBA (1.5 eq, 77% max) portion-wise over 30 minutes to control the exothermic peroxy-acid reaction.

  • Self-Validation Checkpoint: Stir for 4 hours at room temperature. Monitor via TLC (Hexanes/EtOAc 3:1) using a KMnO4 stain. The reaction is complete when the rapidly oxidizing alkene spot completely disappears.

  • Workup: Quench with saturated aqueous Na2S2O3 to destroy excess peroxide. Wash with 1N NaOH to remove the m-chlorobenzoic acid byproduct. Dry over MgSO4 and concentrate to yield the racemic tert-butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate.

Phase 2: Regioselective Epoxide Opening

  • Activation: Suspend the crude epoxide (1.0 eq) and anhydrous LiClO4 (2.0 eq) in anhydrous acetonitrile. Stir for 15 minutes to allow the lithium-chelate complex to form.

  • Nucleophilic Attack: Add dipropylamine (1.5 eq) dropwise. Heat the mixture to 80 °C and reflux for 16 hours.

  • Self-Validation Checkpoint: Before workup, analyze an aliquot via 1H-NMR. The C3-proton of the desired regioisomer appears as a distinct multiplet around 2.8–3.0 ppm. A downfield shift indicates the undesired C4-attack. A ratio of >90:10 confirms successful Li-catalyzed opening.

  • Isolation: Cool to room temperature, dilute with EtOAc, and wash extensively with water to remove lithium salts. Concentrate and purify via silica gel chromatography (DCM/MeOH 95:5).

Phase 3: Chiral Resolution & Deprotection

  • Thermodynamic Crystallization: Dissolve the racemic trans-3-(dipropylamino)piperidin-4-ol (1.0 eq) and Di-p-toluoyl-D-tartaric acid (D-DTTA) (1.0 eq) in an Isopropanol/Water (9:1 v/v) matrix at 85 °C until entirely homogenous.

  • Controlled Cooling: Cool the solution at a strict rate of 0.1 °C/min down to 20 °C over 10 hours.

  • Self-Validation Checkpoint: Filter the crystals. Sample the mother liquor via Chiral HPLC. If the mother liquor is heavily enriched in the (3R,4R) enantiomer, the precipitation of the desired (3S,4S) salt has proceeded correctly.

  • Free-Basing & Deprotection: Partition the crystals between 1N NaOH and DCM to liberate the free base. Treat the organic layer with 4N HCl in Dioxane for 2 hours at room temperature to cleave the Boc group, yielding the final (3S,4S)-3-(dipropylamino)piperidin-4-ol hydrochloride.

Troubleshooting Guides & FAQs

Q: During the epoxidation of my starting material, I observe significant degradation and N-oxide formation instead of the desired epoxide. How can I prevent this? A: This is a classic issue when utilizing a benzyl protecting group instead of a Boc group. The basic tertiary amine of the benzyl-protected piperidine is highly susceptible to oxidation by m-CPBA, leading to the N-oxide byproduct. To circumvent this, you must protonate the amine prior to epoxidation. As demonstrated in recent synthetic methodologies for [1], adding a strong acid like tetrafluoroboric acid (HBF4) or trifluoroacetic acid (TFA) before adding m-CPBA effectively masks the nitrogen lone pair. This makes the amine electron-poor and unreactive, directing the peracid exclusively to the alkene.

Q: My epoxide opening with dipropylamine yields a near 1:1 mixture of the 3-amino-4-ol and 4-amino-3-ol regioisomers. How do I improve the yield of the desired C3-attack product? A: Uncatalyzed nucleophilic attack on the 7-oxa-3-azabicyclo[4.1.0]heptane system lacks strong regiocontrol. To bias the attack towards the C3 position, you must introduce a Lewis acid catalyst such as Lithium Perchlorate (LiClO4). The causality here is structural: the lithium ion chelates both the epoxide oxygen and the carbamate carbonyl oxygen of the Boc group. This bidentate chelation not only activates the epoxide but sterically blocks the C4 position, strongly favoring the anti-periplanar attack of dipropylamine at C3. This is a robust principle frequently utilized in the synthesis of [2].

Q: The chiral resolution of the racemic trans-3-(dipropylamino)piperidin-4-ol is giving low enantiomeric excess (ee). What parameters should I adjust? A: Low ee during classical resolution usually stems from kinetic trapping or an unoptimized solvent matrix that causes co-precipitation of both diastereomeric salts. Ensure you are using Di-p-toluoyl-D-tartaric acid (D-DTTA) rather than standard tartaric acid; the bulky toluoyl groups provide a more rigid chiral environment that enhances differential solubility. Furthermore, you must enforce thermodynamic control by heating the mixture to complete dissolution and cooling it extremely slowly (0.1 °C/min). This thermodynamic control is critical for isolating highly pure enantiomers in complex [3]. If the ee remains below 98%, perform a single recrystallization from the same IPA/Water solvent system rather than adjusting the initial stoichiometry.

References

  • Racemic Synthesis of a Key 1,4-Dihydro-2H-spiro[isoquinoline-3,4′-piperidin]-3′-ol Building Block. ACS Omega. Available at:[Link]

  • WO2005103020A1 - 1,3,5-substituted phenyl derivative compounds useful as beta-secretase inhibitors for the treatment of alzheimer's disease.Google Patents.

  • Design, Synthesis, and Structure-Activity Relationship Studies of a Series of [4-(4-Carboxamidobutyl)]-1-arylpiperazines: Insights into Structural Features Contributing to Dopamine D3 versus D2 Receptor Subtype Selectivity. Journal of Medicinal Chemistry. Available at:[Link]

Sources

Technical Support Center: (3S,4S)-3-(Dipropylamino)piperidin-4-ol Stability & Troubleshooting

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for (3S,4S)-3-(Dipropylamino)piperidin-4-ol (CAS: 2059917-35-8). As a critical chiral building block in advanced drug development, maintaining the structural and stereochemical integrity of this diamino alcohol is paramount. This guide provides field-proven insights into its degradation pathways, troubleshooting FAQs, and self-validating protocols to ensure robust experimental outcomes.

Part 1: Mechanistic Breakdown of Degradation Pathways

Understanding the chemical vulnerabilities of (3S,4S)-3-(Dipropylamino)piperidin-4-ol requires analyzing its three reactive centers:

  • Tertiary Amine (Dipropylamino group): Highly susceptible to N-oxidation and radical-mediated N-dealkylation.

  • Secondary Amine (Piperidine ring): Prone to oxidation and reaction with electrophiles.

  • Secondary Alcohol (C4 position): Vulnerable to acid-catalyzed dehydration and strong oxidation to a ketone.

DegradationPathways Parent (3S,4S)-3-(Dipropylamino) piperidin-4-ol (Parent API/Intermediate) NOxide N-Oxide Derivative (+16 Da) Parent->NOxide ROS / Peroxides (Oxidative Stress) Dealkyl N-Dealkylated Product (-42 Da, Loss of Propyl) Parent->Dealkyl Transition Metals / UV (Radical / Iminium) Ketone Piperidone Derivative (-2 Da, Ketone) Parent->Ketone Strong Oxidants (Alcohol Oxidation) Dehydrated Tetrahydropyridine (-18 Da, Dehydration) Parent->Dehydrated Strong Acid / Heat (Elimination)

Fig 1. Primary degradation pathways of (3S,4S)-3-(Dipropylamino)piperidin-4-ol under stress.

Part 2: Troubleshooting Guide & FAQs

Q1: During stability-indicating LC-MS analysis, we observe a prominent impurity at +16 Da. What is the mechanism, and how can we mitigate it? A: A +16 Da mass shift almost exclusively indicates N-oxidation . In this molecule, the tertiary dipropylamino group is more electron-rich and sterically accessible than the secondary piperidine nitrogen, making it the primary site for oxidation by reactive oxygen species (ROS) or trace peroxides in solvents[2].

  • Causality: Peroxides in aged ethereal solvents (e.g., THF, diethyl ether) or atmospheric oxygen undergo oxygen transfer to the lone pair of the tertiary amine, forming a stable N-oxide.

  • Mitigation: Purge all reaction solvents with argon. Avoid using uninhibited ethers; if necessary, test for peroxides before use. The addition of radical scavengers like BHT (butylated hydroxytoluene) can suppress autoxidation.

Q2: We are detecting a degradant with a mass loss of 42 Da (-C₃H₆) during photolytic stress and metal-catalyzed cross-coupling workflows. Why? A: This is a classic N-dealkylation pathway. The loss of 42 Da corresponds to the cleavage of one propyl group from the tertiary amine [1].

  • Causality: Under UV irradiation or in the presence of transition metals (e.g., Cu, Fe), the tertiary amine undergoes a single-electron transfer (SET) to form an amine radical cation. Subsequent deprotonation yields an α-amino radical, which is further oxidized to an iminium ion. Hydrolysis of this iminium intermediate releases propionaldehyde (MW 58) and leaves a secondary amine, resulting in a net mass loss of 42 Da [3].

  • Mitigation: Use amber glassware to protect solutions from UV light. In metal-catalyzed reactions, ensure strict anaerobic conditions to prevent the aerobic oxidation cycle that drives iminium formation.

Q3: High-temperature acidic workups result in poor recovery and the appearance of a -18 Da impurity. What is the structural change? A: The -18 Da shift indicates dehydration of the secondary alcohol at the C4 position.

  • Causality: Under strongly acidic conditions and elevated temperatures, the hydroxyl group is protonated to form a superior leaving group (-OH₂⁺). The adjacent electron-withdrawing amine groups can influence the transition state, but thermal energy drives an E1/E2 elimination, expelling water and forming a double bond within the piperidine ring (tetrahydropyridine derivative). While piperidine rings are generally thermally stable [4], the β-amino alcohol motif is sensitive to acid-catalyzed elimination.

  • Mitigation: Maintain the pH of aqueous workups above 4.0. If acidic extraction is mandatory, keep the temperature strictly below 15°C and minimize the duration of the acidic step.

Q4: How do we prevent the loss of chiral purity (epimerization) at the (3S,4S) stereocenters? A: Epimerization in this molecule is typically a secondary degradation pathway driven by transient oxidation.

  • Causality: If the C4 alcohol is oxidized to a piperidone (ketone) by strong oxidants, the C3 proton (which is α to the new ketone and bears the dipropylamino group) becomes highly acidic. Keto-enol tautomerization readily occurs, scrambling the C3 stereocenter. If the ketone is subsequently reduced back to an alcohol, you will obtain a mixture of diastereomers.

  • Mitigation: Strictly control oxidative environments. Do not expose the compound to chromate-based oxidants, hypervalent iodine, or prolonged aerobic basic conditions.

Part 3: Quantitative Data & Degradation Profiling

To aid in peak identification during HPLC-UV/MS analysis, the following table summarizes the expected degradation profile of (3S,4S)-3-(Dipropylamino)piperidin-4-ol under ICH Q1A/Q1B stress conditions.

Stress ConditionPrimary DegradantMass Shift (Da)Mechanistic Pathway
Oxidative (3% H₂O₂, 25°C, 24h)N-Oxide Derivative+16Oxygen transfer to tertiary amine
Acidic (0.1M HCl, 60°C, 24h)Tetrahydropyridine-18Acid-catalyzed dehydration of C4 alcohol
Photolytic (UV Light, ICH Q1B)N-Dealkylated Amine-42Radical-mediated N-dealkylation
Basic (0.1M NaOH, 60°C, 24h)Stable0Highly resistant to basic hydrolysis
Metal Catalyzed (Cu²⁺, O₂, 25°C)Piperidone / Iminium-2 / -42Metal-catalyzed aerobic oxidation

Part 4: Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, any forced degradation study must be self-validating. This means proving that the quenching step itself does not induce degradation.

Workflow Prep Sample Prep (1 mg/mL in MeCN/H2O) Stress Apply Stress (Acid, Base, Ox, Light, Heat) Prep->Stress Quench Neutralize & Quench (Self-Validation Step) Stress->Quench Analyze LC-HRMS Analysis (Identify Mass Shifts) Quench->Analyze

Fig 2. Self-validating forced degradation workflow for stability-indicating analysis.

Protocol: Self-Validating Stability-Indicating LC-MS Workflow

Objective: To accurately profile degradation without introducing artifactual impurities during sample preparation.

Step 1: Baseline Preparation (Control)

  • Dissolve 1.0 mg of (3S,4S)-3-(Dipropylamino)piperidin-4-ol in 1.0 mL of HPLC-grade Acetonitrile/Water (50:50, v/v).

  • Immediately inject 5 µL into the LC-HRMS to establish the baseline purity and exact mass (M+H⁺ = 201.196).

Step 2: Oxidative Stress & Self-Validating Quench

  • Aliquot 500 µL of the stock solution into a glass vial.

  • Add 50 µL of 30% H₂O₂. Incubate at 25°C for 4 hours.

  • Self-Validation Step: To prove the quench is effective, prepare a "Quench Control" vial: Add 50 µL of H₂O₂ to 500 µL of solvent, immediately add 100 µL of 10% Sodium Thiosulfate (Na₂S₂O₃) to neutralize the peroxide, and then add the API. If the API degrades in this control, the quench is insufficient.

  • Quench the actual stress sample with 100 µL of 10% Na₂S₂O₃.

Step 3: Acidic Stress & Neutralization

  • Aliquot 500 µL of the stock solution. Add 50 µL of 1.0 M HCl. Incubate at 60°C for 24 hours.

  • Quench: Cool to 4°C (ice bath) to halt thermal kinetics. Add exactly 50 µL of 1.0 M NaOH to neutralize.

  • Verify pH is between 6.5 and 7.5 using micro-pH paper. Causality: Injecting highly acidic samples into an LC-MS can cause in-source fragmentation, mimicking dehydration (-18 Da). Neutralization prevents this analytical artifact.

Step 4: LC-HRMS Analysis

  • Run samples on a C18 column using a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

  • Monitor TIC (Total Ion Chromatogram) and extract specific masses: m/z 217.19 (N-Oxide), m/z 159.15 (Dealkylated), m/z 183.18 (Dehydrated).

References

  • Title: N-Dealkylation of Amines Source: MDPI URL
  • Title: Discovery and Evaluation of Enantiopure 9H-pyrimido[4,5-b]indoles as Nanomolar GSK-3β Inhibitors with Improved Metabolic Stability Source: PMC URL
  • Title: Complementation of Biotransformations with Chemical C–H Oxidation: Copper-Catalyzed Oxidation of Tertiary Amines in Complex Pharmaceuticals Source: ACS Publications URL
  • Title: Degradation of aqueous piperazine in carbon dioxide capture Source: ResearchGate URL

Technical Support Center: Optimization of Chiral Separation for Piperidine Isomers

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chiral separation of piperidine isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during method development and optimization. As Senior Application Scientists, we have structured this guide to move from foundational questions to advanced troubleshooting, explaining the scientific principles behind each recommendation.

Frequently Asked Questions (FAQs): Building a Robust Chiral Method

This section addresses the most common questions that arise when developing a separation method for piperidine enantiomers.

Q1: Which separation technique should I start with: HPLC, SFC, or CE?

Your choice of technique depends on your specific goals, available equipment, and the properties of your analyte.

  • High-Performance Liquid Chromatography (HPLC): This is the most established and widely used technique. Normal-Phase (NP) HPLC is often the first choice for piperidine isomers due to the high selectivity offered by polysaccharide-based chiral stationary phases (CSPs) in non-polar mobile phases.[1][2] It is a robust and versatile starting point for most applications.

  • Supercritical Fluid Chromatography (SFC): SFC is a powerful alternative that offers significant advantages in speed and environmental friendliness ("green chemistry").[3][4] It uses supercritical CO2 as the main mobile phase component, which has low viscosity and high diffusivity, allowing for 3-5 times faster separations than HPLC.[4][5] SFC is particularly well-suited for high-throughput screening and preparative separations.[3]

  • Capillary Electrophoresis (CE): CE is an excellent complementary technique, especially for polar or charged piperidine derivatives.[6][7] It offers exceptionally high resolution, rapid analysis times, and requires minimal sample and solvent.[6][8] The method development in CE often involves screening different chiral selectors, such as cyclodextrins, which are added directly to the background electrolyte.[7][8]

Expert Recommendation: Start with a screening approach using both HPLC and SFC if equipment is available.[9] The orthogonal selectivity often observed between the two techniques increases the probability of finding a successful separation quickly.

Q2: What type of Chiral Stationary Phase (CSP) is most effective for piperidine isomers?

The cornerstone of a successful chiral separation is the selection of the appropriate CSP. For piperidine derivatives, polysaccharide-based CSPs have demonstrated the broadest success.

Polysaccharide-based CSPs are the industry standard for a reason. They offer a wide range of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole, and π-π interactions, which are effective for the diverse structures of piperidine isomers.[10][11]

  • Recommended Starting Columns: A screening set should ideally include columns with both amylose and cellulose backbones, and different derivatizations.

    • Immobilized Phases: Chiralpak® IA, IB, IC, etc. These are highly robust and allow for the use of a wider range of solvents ("forbidden solvents" for coated phases), which can be invaluable for optimizing selectivity or improving sample solubility.[12][13]

    • Coated Phases: Chiralcel® OD-H, Chiralpak® AD-H, etc. These are classic columns that have proven effective for a vast number of separations.[1][2]

While polysaccharide phases are the primary choice, other types can be effective in specific cases:

  • Protein-based CSPs: An alpha 1-acid glycoprotein (AGP) column can sometimes provide unique selectivity where polysaccharide columns fail.[1]

  • Pirkle-type CSPs: These can be effective, particularly if the piperidine derivative has aromatic rings capable of strong π-π interactions.[11]

Q3: My piperidine is a basic amine. How do I get symmetrical peaks in Normal-Phase HPLC/SFC?

This is the most critical question for separating basic compounds like piperidines. Peak tailing is a common issue caused by strong secondary interactions between the basic nitrogen of the piperidine and residual acidic silanol groups on the silica surface of the CSP.[2]

The solution is to add a basic mobile phase modifier. This additive competes with your analyte for the active silanol sites, effectively masking them and preventing undesirable interactions.

  • Recommended Additives:

    • Diethylamine (DEA) or Triethylamine (TEA): Typically added at a low concentration, around 0.1% (v/v), to the mobile phase.[2][12]

    • Ethylenediamine (EDA): A stronger and highly effective additive that can significantly improve peak symmetry and sometimes reduce retention time without harming selectivity.[12]

Causality: Without a basic additive, the analyte molecules that interact with silanol sites are retained longer than those that do not, resulting in a "tail" on the chromatographic peak. By saturating these sites with a competing base, all analyte molecules experience a more homogenous interaction environment with the chiral selector, leading to sharp, symmetrical Gaussian peaks.

Q4: How does temperature impact the separation, and how should I use it for optimization?

Temperature is a powerful but often overlooked tool for optimizing chiral separations. Its effect can be complex and should be investigated empirically for each specific method.

  • General Trend: In many cases, increasing the column temperature leads to a decrease in retention time, selectivity (α), and resolution (Rs).[1] Therefore, running at sub-ambient or room temperature is a good starting point.

  • Optimization Strategy: If you have some separation but need to improve it, systematically evaluate temperatures from 10°C to 40°C. A lower temperature can sometimes significantly enhance resolution.[14]

  • Thermodynamic Relationship: The change in enantioselectivity with temperature is related to the difference in the enthalpy (ΔΔH°) and entropy (ΔΔS°) of adsorption between the two enantiomers on the CSP. Sometimes, a change in temperature can even lead to a reversal in the elution order of the enantiomers.[15]

Practical Advice: Always use a column oven to ensure a stable and reproducible temperature. Fluctuations in ambient temperature can cause significant irreproducibility in retention times and resolution.[1]

Q5: Is derivatization a necessary step for chiral separation of piperidines?

Derivatization is not always required but can be a powerful problem-solving strategy in two key scenarios:

  • To Enhance Detection: If your piperidine isomer lacks a strong UV chromophore, its detection sensitivity will be poor. Derivatizing it with a UV-active agent (e.g., benzoyl chloride) can dramatically improve signal-to-noise.[1][16]

  • To Improve Separation: If direct separation on any CSP fails, you can react the racemic piperidine with a pure chiral derivatizing agent to form a pair of diastereomers. These diastereomers have different physical properties and can often be separated on a standard, less expensive achiral column (like a C18).[1]

Troubleshooting Guide: From Problem to Solution

This guide provides direct answers to specific experimental problems.

Problem Encountered Potential Causes Recommended Solutions & Explanations
Poor or No Resolution 1. Inappropriate Chiral Stationary Phase (CSP).2. Suboptimal mobile phase composition.3. Incorrect mobile phase additive (or lack thereof).1. Screen a diverse set of CSPs. Do not rely on a single column. Test both amylose and cellulose-based columns (e.g., Chiralpak® IA, Chiralcel® OD-H).[1][2]2. Systematically vary the mobile phase. In normal phase, change the alcohol modifier (e.g., ethanol vs. isopropanol) and its percentage.[1] In SFC, vary the co-solvent percentage.[3]3. Ensure the correct additive is present. For basic piperidines, 0.1% DEA or TEA is essential for good peak shape and often for resolution itself.[12]
Peak Tailing or Broad Peaks 1. Secondary interactions with the stationary phase.2. Column overloading.1. Add or increase the concentration of a basic modifier. This is the most common cause for basic compounds like piperidines. Use 0.1-0.2% DEA or TEA in your mobile phase to block active silanol sites.[2][17]2. Reduce the sample concentration or injection volume. Overloading the column saturates the stationary phase, leading to peak distortion.
Long Analysis Times 1. High retention of enantiomers.2. Low mobile phase flow rate.1. Increase the strength of the mobile phase. In normal phase, increase the percentage of the alcohol modifier (e.g., from 10% to 20% ethanol). In SFC, increase the co-solvent percentage.[1]2. Increase the flow rate. Monitor the backpressure to ensure it remains within the column's limits. Note that this may slightly decrease resolution.
Irreproducible Results 1. Fluctuations in column temperature.2. Inconsistent mobile phase preparation.3. Column degradation or memory effects.1. Use a column oven. Maintain a constant, controlled temperature for all runs.[1]2. Prepare fresh mobile phase daily. Ensure components are accurately measured. Pre-mixed mobile phases can change composition over time due to evaporation of the more volatile component.3. Use a guard column. This protects the analytical column from contaminants. If switching between methods with different additives (e.g., acidic to basic), dedicate columns or use a rigorous flushing procedure to avoid "memory effects".[11]
Poor Sensitivity / Low Signal 1. Analyte lacks a strong chromophore.2. Low analyte concentration.1. Consider pre-column derivatization. React the analyte with a UV-active reagent to enhance its detectability.[1][12]2. Optimize detection wavelength. Scan the UV spectrum of your analyte to find its absorbance maximum (λ-max).3. Increase injection volume or sample concentration , but be mindful of potential column overloading.

Experimental Protocols & Data

Protocol 1: Generic HPLC/SFC Screening for a Novel Piperidine Isomer

This protocol outlines a systematic approach to quickly find promising separation conditions.

Objective: To identify a suitable CSP and mobile phase system for the chiral separation of a new piperidine compound.

Methodology:

  • Sample Preparation: Dissolve the racemic piperidine sample in the initial mobile phase or a compatible solvent (e.g., ethanol) to a concentration of 1 mg/mL.

  • Column Screening Set: Utilize a set of 4-6 columns with diverse selectivity.

    • Immobilized Amylose: e.g., Chiralpak IA/IB

    • Coated Amylose: e.g., Chiralpak AD-H

    • Immobilized Cellulose: e.g., Chiralpak IC

    • Coated Cellulose: e.g., Chiralcel OD-H

  • Mobile Phase Screening (HPLC - Normal Phase):

    • System A: n-Hexane / Isopropanol (90:10, v/v) + 0.1% DEA

    • System B: n-Hexane / Ethanol (85:15, v/v) + 0.1% DEA

    • Run a 15-20 minute isocratic analysis on each column with each mobile phase system.

  • Mobile Phase Screening (SFC):

    • System C: CO2 / Methanol (gradient from 5% to 40% MeOH) + 0.2% Isopropylamine

    • Run a 5-10 minute gradient analysis on each column.

  • Analysis: Evaluate the resulting chromatograms for any degree of separation. The goal of screening is not baseline resolution, but to identify a "hit" (a column/mobile phase combination that shows two peaks).

  • Optimization: Select the most promising condition(s) and optimize by systematically adjusting the mobile phase composition (e.g., % alcohol), temperature, and flow rate to achieve baseline resolution (Rs > 1.5).

Quantitative Data Summary: Typical Separation Conditions

The table below summarizes typical starting conditions for the chiral separation of a piperidine derivative based on literature examples.[1]

ParameterConditionRationale / Expected Outcome
Instrumentation HPLC with UV DetectorStandard, widely available equipment.
Chiral Stationary Phase Chiralpak IA (250 x 4.6 mm, 5 µm)A robust, immobilized amylose-based CSP with broad applicability.[1][12]
Mobile Phase n-Hexane / Ethanol (70:30, v/v) + 0.1% DEAA common normal-phase system. Ethanol is the polar modifier; DEA is the basic additive to ensure good peak shape.[1]
Flow Rate 1.0 mL/minA standard analytical flow rate providing a balance between speed and efficiency.
Column Temperature 30°CA controlled temperature slightly above ambient to ensure reproducibility.[1]
Detection Wavelength 225 nmShould be optimized based on the analyte's UV absorbance maximum.
Injection Volume 10 µLA typical volume; can be adjusted based on sample concentration and sensitivity.

Visualized Workflows

Diagram 1: General Method Development Workflow

G cluster_0 Phase 1: Screening cluster_1 Phase 2: Optimization Start Define Analyte (Racemic Piperidine) Screen_CSP Screen Diverse CSPs (e.g., IA, OD, AD, IC) Start->Screen_CSP Screen_MP Screen Mobile Phases (NP, SFC, RP) Screen_CSP->Screen_MP Hit Separation 'Hit' Found? Screen_MP->Hit Hit->Screen_CSP No, Broaden Screen Optimize_MP Optimize Mobile Phase (% Modifier, Additive) Hit->Optimize_MP Yes Optimize_Temp Optimize Temperature (10-40°C) Optimize_MP->Optimize_Temp Optimize_Flow Optimize Flow Rate Optimize_Temp->Optimize_Flow Validation Method Validation (Robustness, Reproducibility) Optimize_Flow->Validation

Caption: A systematic workflow for chiral method development.

Diagram 2: Troubleshooting Poor Resolution

G Problem Problem: Poor or No Resolution Check_Peaks Are peaks symmetrical? Problem->Check_Peaks Add_Additive Add/Optimize Basic Additive (e.g., 0.1% DEA) Check_Peaks->Add_Additive No (Tailing) Check_CSP Is this the right CSP? Check_Peaks->Check_CSP Yes Add_Additive->Check_CSP Screen_CSPs Screen More CSPs (Different backbone/coating) Check_CSP->Screen_CSPs No/Unsure Check_MP Is the mobile phase optimal? Check_CSP->Check_MP Yes Screen_CSPs->Problem Optimize_MP Vary % Modifier Change Alcohol (EtOH/IPA) Check_MP->Optimize_MP No Check_Temp Is temperature optimal? Check_MP->Check_Temp Yes Optimize_MP->Problem Optimize_Temp Test Lower Temperatures (e.g., 10-25°C) Check_Temp->Optimize_Temp No Success Resolution Achieved Check_Temp->Success Yes Optimize_Temp->Problem

Caption: A decision tree for troubleshooting poor resolution.

References

  • Benchchem. Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers.
  • Benchchem. Technical Support Center: Resolving Cis/Trans Isomers of 3-Substituted Piperidines.
  • Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulf
  • Method development with CHIRALPAK® IA. (n.d.). Daicel.

  • Zhang, X., et al. (2003). Rapid method development for chiral separation in drug discovery using sample pooling and supercritical fluid chromatography-mass spectrometry. PubMed. [Link]

  • Efficient method development for chiral separation by using CHIRAL ART columns. (n.d.). YMC.
  • Benchchem. Technical Support Center: Resolving Enantiomers of 3-Methylpiperidine.

  • Enantioselective Separation of Several Piperidine-2,6-dione Drugs on Chirose C-1 Chiral Stationary Phase. (2015). ResearchGate. [Link]

  • Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin. (2024). PubMed. [Link]

  • Chiral HPLC Method Development. (n.d.). I.B.S. Analytical.

  • Strategies for Simplified Chiral Method Development. (2021). LCGC International. [Link]

  • Chiral Stationary Phases and their Relationship with Enantiomer Structures in Enantioseparation Research of Analytical Laboratory. (2017). ResearchGate. [Link]

  • van der Pijl, F., et al. (2018). Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. PMC. [Link]

  • Di Iorio, N., et al. (2022). Rapid Synthesis of α-Chiral Piperidines via a Highly Diastereoselective Continuous Flow Protocol. Organic Letters. [Link]

  • Wenzel, T. J., et al. (2006). Chiral NMR Discrimination of Piperidines and Piperazines Using (18-Crown-6)-2,3,11,12-tetracarboxylic Acid. The Journal of Organic Chemistry. [Link]

  • Chiral Separation Using SFC and HPLC. (2016). Shimadzu.

  • Chiral mobile phase additives in HPLC enantioseparations. (2012). PubMed. [Link]

  • Analysis of alkaloids from different chemical groups by different liquid chromatography methods. (2009). ResearchGate. [Link]

  • A kind of HPLC analytical approach of 3-amino piperidine. (2016).

  • Capillary Electrophoresis: an Attractive Technique for Chiral Separations. (2013). Chromatography Today. [Link]

  • Comparison of Various Chiral Stationary Phases for the Chromatographic Separation of Chiral Pharmaceuticals. (n.d.). UNCW Institutional Repository.

  • Effect of Temperature on the Chiral Separation of Enantiomers of Some.... (2017). ResearchGate. [Link]

  • General Access to Chiral Piperidines via Enantioselective Catalytic C(sp3)-H Oxidation using Manganese Catalysts. (2023). ChemRxiv. [Link]

  • Sulfated β-Cyclodextrin as Chiral Mobile Phase Additive for Ultrahigh-Pressure Liquid Chromatography. (2026). LCGC International. [Link]

  • Mobile phase additives to enhance resolution between derivatized chiral enantiomers using reverse-phased HPLC/MS analysis. (2013). ResearchGate. [Link]

  • Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. (2024). Longdom Publishing. [Link]

  • Development of a generic chiral separation strategy in supercritical fluid chromatography. (2014).

  • Single Isomer N-Heterocyclic Cyclodextrin Derivatives as Chiral Selectors in Capillary Electrophoresis. (2021). MDPI. [Link]

  • Recent Advances in Separation and Analysis of Chiral Compounds. (2023). Analytical Chemistry. [Link]

  • Dhandapani, R. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link]

  • Trouble with chiral separations. (2020). Chromatography Today. [Link]

  • HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie. [Link]

  • Chiral HPLC Separations. (n.d.). Phenomenex. [Link]

  • Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. (2023). ResearchGate. [Link]

  • An Introduction to Chiral Analysis by Capillary Electrophoresis. (n.d.). Bio-Rad. [Link]

  • Determination of Piperidine Alkaloids from Indian Tobacco (Lobelia inflata) Plants and Plant-Derived Products. (2017). Austin Publishing Group. [Link]

  • The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. (2021). ResearchGate. [Link]

  • Enantioselective Synthesis of Piperidine, Indolizidine, and Quinolizidine Alkaloids from a Phenylglycinol-Derived δ-Lactam. (n.d.). Sci-Hub. [Link]

  • Chirality Sensing of N-Heterocycles via 19F NMR. (2023). JACS Au. [Link]

  • Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. (2025). MDPI. [Link]

Sources

Removing impurities from (3S,4S)-3-(Dipropylamino)piperidin-4-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the purification and analytical resolution of (3S,4S)-3-(Dipropylamino)piperidin-4-ol .

This portal is designed for researchers, process chemists, and drug development professionals. (3S,4S)-3-(Dipropylamino)piperidin-4-ol is a highly specialized chiral diamine building block. Derivatives of 3-aminopiperidin-4-ol are critical in the synthesis of advanced therapeutics, including monoacylglycerol lipase (MAGL) inhibitors for neuroinflammatory modulation[1], while the 3-(dipropylamino) motif is a well-documented pharmacophore in dopamine receptor agonists[2].

Due to its dense functionality (a secondary piperidine amine, a tertiary dipropyl amine, and a secondary alcohol) and contiguous stereocenters, downstream purification requires exploiting subtle pKa​ differences and precise stereochemical resolution.

I. Quantitative Impurity Profiling Data

Before initiating purification, it is critical to understand the physicochemical deltas between the target molecule and its synthetic byproducts.

Impurity ClassStructural OriginDetection MethodPhysicochemical DeltaRemoval Strategy
Monopropylamino Incomplete reductive aminationLC-MS (M-42 Da)Lower lipophilicity, higher pKa​ Reverse-phase chromatography
Tripropylammonium Over-alkylation (quaternization)LC-MS (M+42 Da)Permanent positive chargeHigh-pH aqueous extraction
(3R,4S) Diastereomer Epimerization at C3 during synthesisChiral SFC / NMRDistinct crystal lattice energyDiastereomeric salt resolution
Transition Metals Pd/Pt from hydrogenation stepsICP-MSMetal chelation affinityScavenger resins (e.g., Thiol-silica)

II. Mechanistic Workflows & Troubleshooting Guides

Issue A: Contamination with Alkylation Byproducts

Context: Synthesis typically involves the reductive amination or direct alkylation of (3S,4S)-3-aminopiperidin-4-ol. This inevitably generates under-alkylated (monopropyl) and over-alkylated (quaternary tripropylammonium) impurities.

Causality & Self-Validation: The quaternary ammonium salt is permanently charged, rendering it highly water-soluble regardless of pH. By raising the aqueous pH to >12, the target secondary and tertiary amines are deprotonated and become lipophilic, while the quaternary impurity remains trapped in the aqueous layer. This creates a self-validating extraction system : if the organic layer still shows quaternary impurities via LC-MS, the aqueous pH was insufficiently basic or the extraction solvent is too polar.

Protocol: pH-Driven Liquid-Liquid Extraction

  • Dissolution: Dissolve the crude reaction mixture in a 1:1 mixture of Dichloromethane (DCM) and 0.1 M HCl (aq).

  • Phase Separation (Acidic): Discard the organic layer. This removes neutral organic impurities and unreacted aldehydes.

  • Basification: Cool the aqueous layer to 0°C. Slowly add 6M NaOH (aq) dropwise under vigorous stirring until the pH reaches 12.5 (verify with a calibrated pH meter, not paper).

  • Extraction: Extract the aqueous layer with Methyl tert-butyl ether (MTBE) three times. Note: MTBE is preferred over DCM here as it is less likely to pull highly polar quaternary salts into the organic phase.

  • Washing & Drying: Wash the combined MTBE layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Issue B: Chiral/Diastereomeric Contamination

Context: Epimerization at the C3 position during synthesis can lead to the formation of the (3R,4S) diastereomer. Enantiomers and diastereomers cannot be efficiently separated by standard achiral chromatography.

Causality & Self-Validation: We utilize Di-p-toluoyl-D-tartaric acid (D-DTTA) to form diastereomeric salts. The (3S,4S) isomer forms a highly crystalline lattice with D-DTTA due to optimal hydrogen bonding between the piperidine NH, the C4 hydroxyl, and the tartrate carboxylates, whereas the (3R,4S) isomer remains in the mother liquor. A sudden drop in yield with high ee% indicates over-solubility; a self-validating check is to cool the mother liquor further—if a second crop precipitates with low ee%, the primary crystallization was successful and thermodynamically controlled.

Protocol: Diastereomeric Salt Resolution

  • Salt Formation: Dissolve 1.0 equivalent of crude (3S,4S)-3-(Dipropylamino)piperidin-4-ol in anhydrous Ethanol (10 volumes) at 60°C.

  • Acid Addition: Add 1.0 equivalent of D-DTTA dissolved in warm Ethanol (5 volumes) dropwise over 30 minutes.

  • Controlled Cooling: Allow the solution to cool to room temperature at a rate of 5°C/hour to promote the growth of large, pure crystals and prevent the occlusion of impurities.

  • Isolation: Filter the resulting crystals and wash with ice-cold Ethanol (2 volumes).

  • Free-Basing: Suspend the crystals in DCM and add 1M NaOH until the aqueous layer reaches pH 12. Separate the organic layer, dry, and concentrate to yield the enantiopure free base.

III. Process Visualizations

PurificationWorkflow Start Crude (3S,4S)-3-(Dipropylamino) piperidin-4-ol Analysis LC-MS & Chiral SFC Impurity Profiling Start->Analysis Decision Impurity Type? Analysis->Decision Diastereomer Diastereomeric (e.g., 3R,4S) Decision->Diastereomer Chiral Alkylation Over/Under Alkylation (Monopropyl / Quaternary) Decision->Alkylation Achiral Res Chiral Resolution (Tartaric Acid Salt) Diastereomer->Res Chrom pH-Controlled Extraction Alkylation->Chrom Pure Pure (3S,4S) Isomer (>99% ee, >98% purity) Res->Pure Chrom->Pure

Caption: Workflow for identifying and resolving chiral and achiral impurities in the crude intermediate.

AlkylationPathway SM (3S,4S)-3-Aminopiperidin-4-ol Mono Monopropylamino (Impurity A) SM->Mono Reductive Amination Target Dipropylamino (Target Product) Mono->Target Reductive Amination Quat Tripropylammonium (Impurity B) Target->Quat Over-alkylation (Quaternization)

Caption: Mechanistic progression of N-alkylation highlighting the formation of under/over-alkylated species.

IV. Technical FAQs

Q: During LC-MS analysis, my peak shape for (3S,4S)-3-(Dipropylamino)piperidin-4-ol is severely tailing. How can I accurately quantify impurities? A: As a diamine with a secondary and tertiary nitrogen, this molecule interacts strongly with residual silanols on standard silica-based C18 columns. Causality: At neutral pH, both amines are protonated, leading to secondary ion-exchange interactions with the stationary phase. Solution: Switch to a high-pH mobile phase (e.g., 10 mM ammonium bicarbonate, pH 10.5) using an ethylene-bridged hybrid (BEH) C18 column. This suppresses ionization of the amines, ensuring sharp, Gaussian peaks and accurate integration of closely eluting impurities.

Q: My diastereomeric salt resolution with D-DTTA is "oiling out" instead of forming crystals. What is the mechanistic cause and how do I fix it? A: Oiling out (liquid-liquid phase separation) occurs when the target salt is supersaturated but the nucleation energy barrier is too high, often due to excessive solvent polarity or the presence of trace water disrupting hydrogen bond networks. Solution: Evaporate the current solvent completely. Redissolve the crude mixture in a strictly anhydrous binary solvent system (e.g., 9:1 Ethyl Acetate/Methanol). Seed the solution with 0.1% w/w of pure (3S,4S)-D-DTTA crystals at 40°C, then cool at a highly controlled rate of 5°C/hour.

Q: Can I use standard silica gel flash chromatography to remove the monopropylamino impurity? A: No. Causality: Free aliphatic diamines will irreversibly bind to the acidic silanol groups of normal-phase silica gel, resulting in near-zero recovery and degradation of the compound on the column. Solution: If chromatography is absolutely necessary, use amine-functionalized silica ( NH2​ -silica) or perform reverse-phase flash chromatography (C18) using a basic modifier (0.1% Triethylamine) in the mobile phase to block silanol interactions.

V. References

  • Title: WO2019180185A1 - Oxazine monoacylglycerol lipase (magl) inhibitors Source: Google Patents URL:

  • Title: ChemInform Abstract: Strong Base- or Acid-Mediated Chemoselectivity Shifts in the Synthesis of 2H-Chromene or Coumarin Derivatives from Common Baylis-Hillman Adducts (Dopamine Agonists with Autoreceptor Selectivity) Source: ResearchGate URL:

Sources

(3S,4S)-3-(Dipropylamino)piperidin-4-ol solubility issues and solutions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for (3S,4S)-3-(Dipropylamino)piperidin-4-ol . This chiral diamine building block presents unique physicochemical challenges due to its amphiphilic nature—combining a highly polar piperidine-hydroxyl headgroup with a lipophilic dipropylamino tail.

This guide is designed for researchers and drug development professionals to troubleshoot solubility, crystallization, and assay discrepancies.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does the free base precipitate at physiological pH (7.4) despite being a polar amine? Causality: The molecule possesses a secondary piperidine amine (pKa ~10.5) and a tertiary dipropylamino group (pKa ~8.5). According to the Henderson-Hasselbalch relationship, as the environmental pH approaches 7.4, the tertiary amine begins to deprotonate. This exposes the highly hydrophobic dipropyl tail to the aqueous environment, drastically lowering the intrinsic solubility ( S0​ ) of the molecule and driving the precipitation of the free base[1]. Solution: To maintain solubility at physiological pH, formulate the compound as a stable salt (e.g., mesylate or tartrate) to depress the pH of the microenvironment during dissolution, or utilize a co-solvent system[2].

Q2: During scale-up crystallization, the compound "oils out" instead of forming solid crystals. How do we fix this? Causality: "Oiling out" (Liquid-Liquid Phase Separation, LLPS) occurs because the flexible dipropyl groups disrupt crystal lattice packing, resulting in a low-melting-point free base. When the crystallization temperature exceeds the melting point of the solute-rich phase in the solvent mixture, it separates as an oil rather than nucleating as an ordered solid[3]. Solution: Shift the phase boundary by lowering the crystallization temperature below the glass transition temperature of the oil, or switch to a counter-ion that forms a high-lattice-energy crystal (e.g., shifting from HCl to a rigid dicarboxylic acid like tartaric acid)[4].

Q3: In vitro assay readouts are non-linear at higher concentrations. Is this a solubility issue? Causality: Yes, but specifically due to self-association. The molecule's amphiphilic topology mimics a cationic surfactant. Above a certain concentration threshold, it reaches its Critical Micelle Concentration (CMC), forming aggregates that scatter light and sequester the active monomer, leading to artificially non-linear assay readouts[5]. Solution: Keep stock concentrations below the CMC threshold or introduce a non-ionic surfactant (like 0.01% Tween 20) to disrupt self-association[6].

Part 2: Quantitative Data & Physicochemical Profiling

Table 1: Physicochemical Profile of (3S,4S)-3-(Dipropylamino)piperidin-4-ol
ParameterEstimated ValueExperimental Implication
pKa1 (Piperidine N) ~10.5Remains fully ionized in gastric and standard assay media.
pKa2 (Dipropylamino N) ~8.5Partially deprotonates at pH 7.4, triggering lipophilic precipitation.
LogP (Octanol/Water) ~2.4Amphiphilic nature makes it highly prone to micellization.
H-Bond Donors/Acceptors 2 / 3Excellent candidate for diverse salt and co-crystal formation.
Table 2: Salt Screening & Solubility Matrix
Counter-ion FormCrystallinity ProfileAq. Solubility (pH 7.0)Hygroscopicity
Free Base Poor (Prone to LLPS)< 0.1 mg/mLLow
Hydrochloride (HCl) Good> 50 mg/mLHigh (Deliquescent)
Mesylate Excellent> 100 mg/mLModerate
Tartrate Excellent~ 25 mg/mLLow

Part 3: Standard Operating Procedures (SOPs)

Protocol 1: High-Throughput Salt Screening Workflow

Objective: Identify a solid salt form that prevents liquid-liquid phase separation (LLPS) and enhances aqueous solubility.

  • Solvent Dispensation: Dispense 10 mg of the free base into 96-well glass vials. Add 200 µL of varied solvent systems (e.g., Ethanol, THF, Acetone, Ethyl Acetate).

    • Causality: Diverse dielectric constants are required to probe different supersaturation curves and avoid solvent-trapping.

  • Counter-ion Addition: Add 1.05 molar equivalents of counter-ions (e.g., HCl, Methanesulfonic acid, Tartaric acid) dissolved in the primary solvent.

    • Causality: A slight molar excess ensures complete protonation of the basic centers without heavily suppressing the solubility via the common-ion effect[1].

  • Thermal Cycling: Subject the plate to thermal cycling (5°C to 50°C at 0.5°C/min) for 48 hours.

    • Causality: Controlled cooling supersaturates the solution, while heating redissolves kinetic polymorphs, thermodynamically favoring the most stable crystal lattice.

  • Validation Checkpoint (Self-Validation): Examine the wells under a Polarized Light Microscope (PLM). Birefringence confirms true crystallinity, validating that the solid is a structured crystal and not an amorphous precipitate or an "oiled out" droplet.

Protocol 2: pH-Solubility Profile Determination (Shake-Flask Method)

Objective: Map the solubility-pH dependence to predict in vivo precipitation and assay limits.

  • Buffer Preparation: Prepare 50 mM universal buffers (e.g., Britton-Robinson) spanning pH 2.0 to 10.0.

  • Equilibration: Add excess solid salt (e.g., Mesylate form) to 1 mL of each buffer. Shake at 37°C for 24 hours.

    • Causality: 24 hours ensures thermodynamic equilibrium between the solid phase and the dissolved solute, preventing artificial kinetic solubility readings.

  • Phase Separation: Centrifuge at 10,000 x g for 15 minutes to pellet undissolved solids.

  • Validation Checkpoint (Self-Validation): Measure the pH of the supernatant after equilibration.

    • Causality: Dissolution of basic salts can significantly alter the buffer pH. The final equilibrium pH ( pHeq​ ) MUST be used to plot the solubility curve, not the initial buffer pH, to ensure data integrity[7].

  • Quantification: Dilute the supernatant with mobile phase and quantify via HPLC-UV.

Part 4: Visualizations

G Start Solubility Issue Detected (3S,4S)-3-(Dipropylamino)piperidin-4-ol CheckpH Determine Buffer pH vs. pKa (8.5 & 10.5) Start->CheckpH LowpH pH < 7.0 (Fully Ionized) CheckpH->LowpH Acidic Media HighpH pH > 7.0 (Free Base Precipitation) CheckpH->HighpH Basic/Physiological Media Agg Check for Micellization (Amphiphilic Tail) LowpH->Agg Salt Initiate Salt Screening (Mesylate, Tartrate) HighpH->Salt Poor Intrinsic Solubility CoSolv Add 5% DMSO or Surfactant (Tween 80) Agg->CoSolv CMC Reached

Decision tree for troubleshooting (3S,4S)-3-(Dipropylamino)piperidin-4-ol solubility issues.

Pathway A Monomeric State (Dilute Solution) B B A->B C Micelle Aggregation (Self-Association) B->C D Apparent Solubility Limit (Assay Interference) C->D

Mechanistic pathway of amphiphilic aggregation and resulting assay interference.

Part 5: References

  • Stahl, P.H., Wermuth, C.G. (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Journal of Medicinal Chemistry / Wiley-VCH.[Link]

  • Serajuddin, A.T.M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews.[Link]

  • Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Journal of Medicinal Chemistry / Wiley-Interscience.[Link]

Sources

Enhancing the stereoselectivity of piperidine synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Title: Piperidine Synthesis Support Center: Troubleshooting Stereoselectivity

Introduction Welcome to the Technical Support Center for Stereoselective Piperidine Synthesis. As a Senior Application Scientist, I frequently encounter challenges from researchers aiming to achieve high enantiomeric excess (ee) and diastereomeric ratio (dr) in piperidine ring construction. The piperidine scaffold is ubiquitous in FDA-approved drugs (e.g., Paroxetine, Maraviroc), making absolute stereocontrol a critical quality attribute in drug development.

This guide moves beyond basic troubleshooting. We will dissect the causality behind catalyst deactivation, solvent-induced epimerization, and poor facial selectivity, providing self-validating protocols for asymmetric hydrogenation and organocatalytic cascades.

Section 1: Asymmetric Hydrogenation of Pyridines

Context: Direct asymmetric hydrogenation of pyridines is notoriously difficult due to the aromatic stability of the ring and the strong tendency of the basic nitrogen to poison transition-metal catalysts.

FAQ 1.1: Why does my Rh-catalyzed pyridine hydrogenation stall at 30% conversion, and how can I improve the enantioselectivity?

Causality & Solution: Incomplete conversion usually stems from catalyst poisoning by the newly formed basic piperidine product. The unshared electron pair on the piperidine nitrogen coordinates strongly to the Rh or Ir metal center, displacing the chiral ligands or blocking the active site. Poor enantioselectivity often results from the lack of secondary coordinating groups to rigidify the transition state.

To solve this, you must activate the substrate and suppress product inhibition simultaneously. Using an N-(2-pyridyl)-oxazolidinone auxiliary under acidic conditions protonates the resulting piperidine, preventing catalyst poisoning. Furthermore, the acid protonates the pyridine, forming a relatively flat, rigid intermediate stabilized by strong hydrogen bonding between the pyridinium and the oxazolidinone moiety. This rigidification effectively shields one face of the substrate, directing the hydride transfer exclusively to the opposite face [2].

Workflow: Mechanistic Logic of Asymmetric Hydrogenation

G A Pyridine Substrate B Acidic Protonation (Prevents Catalyst Poisoning) A->B Addition of AcOH/HCl C H-Bonding & Rigidification (via Chiral Auxiliary) B->C Conformational Lock D Face-Selective Hydride Transfer C->D Rh/Ir Catalyst E Enantiopure Piperidine (>95% ee) D->E Deprotection

Caption: Logical workflow of auxiliary-directed asymmetric hydrogenation of pyridines.

Self-Validating Protocol: Rh-Catalyzed Asymmetric Hydrogenation Self-Validation Checkpoint: If the reaction mixture turns black and precipitates, the catalyst has decomposed (often due to insufficient acid or oxygen ingress). A sustained clear, deep-orange/red solution indicates active catalysis.

  • Preparation: In a nitrogen-filled glovebox, charge a high-pressure reactor vessel with the N-(2-pyridyl)-oxazolidinone substrate (1.0 mmol), 5% Rh/C or a chiral Ir-phosphinooxazoline complex (1-5 mol%), and anhydrous acetic acid (5 mL).

  • Pressurization: Seal the reactor, purge with H2 gas three times, and pressurize to 50 bar H2.

  • Reaction: Stir vigorously at 25–40 °C for 12–24 hours. The acidic medium ensures the product remains protonated.

  • Workup: Vent the H2 carefully. Filter the mixture through a short pad of Celite to remove the heterogeneous catalyst.

  • Neutralization: Concentrate the filtrate, neutralize with saturated aqueous NaHCO3, and extract with dichloromethane.

  • Cleavage: Remove the chiral auxiliary via standard reductive or hydrolytic cleavage to yield the free chiral piperidine.

Table 1: Catalyst and Condition Effects on Pyridine Hydrogenation

Catalyst SystemSubstrate TypeAdditive / SolventConversion (%)Enantioselectivity (ee %)
Rh/C (Heterogeneous)N-(2-pyridyl)-oxazolidinoneAcOH>95%93 - 99% (dr)
Ir-phosphinooxazolineN-benzoyliminopyridiniumToluene / I265 - 96%77 - 95%
Rh(nbd)2BF4/BINAPUnactivated PyridineNone<30%<25%
Ir(COD)Cl2-MeO-BIPHEP2-Substituted QuinolineI2 / Toluene>90%>95%

Data summarized from Glorius et al. and related heteroarene hydrogenation studies.

Section 2: Organocatalytic Synthesis of Piperidines

Context: Organocatalysis avoids heavy metals entirely, utilizing small organic molecules (like secondary amines or thioureas) to drive highly enantioselective cascade reactions (e.g., Aza-Michael/Nitro-Mannich).

FAQ 2.1: My organocatalytic cascade yields the piperidine, but the diastereomeric ratio (dr) is poor (<3:1). How can I enhance stereocontrol?

Causality & Solution: In a cascade reaction involving an α,β -unsaturated aldehyde and a nitro-ester or malonmonoamide, the stereocenter formation is dictated by the geometry of the iminium intermediate and the subsequent enamine face-shielding. Poor dr typically indicates a breakdown in the transition state rigidity, often caused by using a highly polar, protic solvent that disrupts the crucial hydrogen-bonding network of the organocatalyst.

To correct this, switch to a non-polar or moderately polar aprotic solvent (e.g., toluene or dichloromethane) and utilize a secondary amine catalyst with a bulky shielding group (such as a diphenylprolinol silyl ether). The bulky silyl ether effectively blocks one face of the intermediate iminium ion, forcing the incoming nucleophile to attack exclusively from the opposite face. This approach has been successfully utilized in the formal synthesis of (-)-Paroxetine, achieving excellent yields and enantioselectivities [1].

Workflow: Organocatalytic Cascade Dynamics

G A Enal + Nitro-ester C Iminium Ion Formation (LUMO Lowering) A->C Condensation B Secondary Amine Catalyst (e.g., Prolinol Ether) B->C Catalysis D Enantioselective Michael Addition C->D Face-shielded attack E Intramolecular Nitro-Mannich / Lactamization D->E Cascade Cyclization F Highly Substituted Piperidine E->F Catalyst Regeneration

Caption: Mechanistic pathway of the organocatalytic Aza-Michael/Nitro-Mannich cascade.

Self-Validating Protocol: Enantioselective Organocatalytic Piperidine Synthesis Self-Validation Checkpoint: Monitor the reaction via chiral HPLC or NMR. The presence of a single major aldehyde peak in the crude 1H-NMR (typically around 9.5-9.8 ppm) confirms high diastereoselectivity before purification.

  • Preparation: In a dry vial equipped with a magnetic stir bar, dissolve the α,β -unsaturated aldehyde (1.2 equiv) and the nucleophile (e.g., protected malonmonoamide or γ -nitro ester, 1.0 equiv) in anhydrous toluene (0.5 M).

  • Catalyst Addition: Add the chiral secondary amine catalyst (e.g., diphenylprolinol TMS ether, 10-20 mol%) and a catalytic amount of an acidic co-catalyst (e.g., benzoic acid, 10-20 mol%) to facilitate iminium formation and hydrolysis.

  • Reaction: Stir the mixture at room temperature (or 0 °C to enhance stereoselectivity) until complete consumption of the nucleophile is observed by TLC (typically 12-48 hours).

  • Cascade Trigger (If applicable): For nitro-Mannich/lactamization cascades, add the required imine or amine source directly to the pot (one-pot multicomponent reaction) and stir for an additional 12 hours [4].

  • Workup & Purification: Quench with water, extract with ethyl acetate, dry over Na2SO4, and purify via flash column chromatography.

Table 2: Optimization of Organocatalytic Piperidine Synthesis

CatalystSolventTemp (°C)Co-catalystYield (%)ee (%)
L-ProlineMeOH25None4560
MacMillan ImidazolidinoneCH2Cl225TFA7285
Diphenylprolinol TMS etherToluene0Benzoic Acid9299
Diphenylprolinol TMS etherTHF25Benzoic Acid8591

Data reflects general trends in organocatalytic cascade optimizations for piperidine derivatives.

Section 3: Diastereoselective Functionalization of Tetrahydropyridines

Context: When building heavily oxygenated or substituted piperidines (common in carbohydrate mimetics or alkaloid synthesis), researchers often start with tetrahydropyridines and rely on stereoselective epoxidation followed by nucleophilic ring-opening.

FAQ 3.1: My epoxidation of sterically hindered tetrahydropyridines yields a mixture of diastereomers and N-oxide byproducts. How can I achieve clean, diastereoselective epoxidation?

Causality & Solution: Standard epoxidation reagents like m-CPBA often lack the reactivity needed for sterically hindered alkenes and can indiscriminately oxidize the piperidine nitrogen, leading to N-oxides.

To achieve high diastereoselectivity and prevent N-oxidation, you must protect the nitrogen in situ via protonation and use a highly reactive, sterically demanding epoxidizing agent. Mixing trifluoroacetic anhydride (TFAA) with hydrogen peroxide generates trifluoroperacetic acid in situ, while simultaneously generating equimolar trifluoroacetic acid. The acid protonates the tetrahydropyridine nitrogen, deactivating it toward oxidation. The highly reactive trifluoroperacetic acid then approaches the alkene from the least sterically hindered face, yielding the epoxide with exceptional diastereoselectivity (>95:5 dr)[3].

Self-Validating Protocol: In Situ Trifluoroperacetic Acid Epoxidation Self-Validation Checkpoint: The absence of a downfield shift for the alpha-protons in the crude 1H-NMR confirms that N-oxidation was successfully suppressed.

  • Reagent Preparation: Cool a solution of 30% aqueous H2O2 (5.0 equiv) in dichloromethane to 0 °C. Slowly add TFAA (5.0 equiv) dropwise. Stir for 15 minutes to generate trifluoroperacetic acid and TFA.

  • Substrate Addition: Dissolve the tetrahydropyridine (1.0 equiv) in dichloromethane and add it dropwise to the oxidant mixture at 0 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir until complete consumption of the starting material (monitor by TLC).

  • Quench & Workup: Carefully quench the reaction with saturated aqueous Na2S2O3 to destroy excess peroxide, followed by saturated aqueous NaHCO3 to neutralize the TFA.

  • Extraction: Extract the aqueous layer with dichloromethane, dry the combined organic layers over MgSO4, and concentrate to yield the highly pure diastereomeric epoxide.

References

  • Valero, G., Schimer, J., Cisarova, I., Vesely, J., Moyano, A., & Rios, R. (2009). "Highly enantioselective organocatalytic synthesis of piperidines. Formal synthesis of (−)-Paroxetine." Tetrahedron Letters, 50(17), 1943-1946. URL: [Link]

  • Glorius, F. (2005). "Asymmetric hydrogenation of aromatic compounds." Organic & Biomolecular Chemistry, 3(23), 4171-4175. URL: [Link]

  • Brizgys, G. J., Jung, H. H., & Floreancig, P. E. (2012). "Stereoselective piperidine synthesis through oxidative carbon–hydrogen bond functionalizations of enamides." Chemical Science, 3(2), 438-442. URL: [Link]

  • Sukumaran, J., et al. (2012). "Stereoselective, nitro-Mannich/lactamisation cascades for the direct synthesis of heavily decorated 5-nitropiperidin-2-ones and related heterocycles." Beilstein Journal of Organic Chemistry, 8, 461-471. URL: [Link]

Validation & Comparative

Comparative analysis of (3S,4S) and (3R,4R) isomers of 3-(Dipropylamino)piperidin-4-ol

Author: BenchChem Technical Support Team. Date: April 2026

Title : Comparative Analysis of (3S,4S) and (3R,4R) Isomers of 3-(Dipropylamino)piperidin-4-ol: Stereochemical Impact on Pharmacological Workflows

Executive Summary

The piperidine scaffold is a ubiquitous motif in neuropharmacology and medicinal chemistry, serving as the core structure for thousands of therapeutic agents[1]. Specifically, 3,4-disubstituted piperidines like 3-(dipropylamino)piperidin-4-ol are critical building blocks for developing potent central nervous system (CNS) therapeutics[2]. The spatial orientation of the dipropylamino group relative to the hydroxyl group dictates the molecule's interaction with chiral biological targets. This guide provides an in-depth comparative analysis of the (3S,4S) and (3R,4R) enantiomers, detailing their structural conformations, stereoselective synthesis, and comparative pharmacological performance.

Structural and Conformational Analysis

3-(Dipropylamino)piperidin-4-ol possesses two adjacent stereocenters at C3 and C4, resulting in four possible stereoisomers (two pairs of enantiomers: cis and trans). The (3S,4S) and (3R,4R) isomers constitute the enantiomeric pair of the trans diastereomer.

Conformational Thermodynamics (Causality) : In a physiological aqueous environment, the piperidine ring predominantly adopts a chair conformation. For the trans isomers ((3S,4S) and (3R,4R)), both the bulky 3-dipropylamino group and the 4-hydroxyl group can simultaneously occupy equatorial positions. This di-equatorial arrangement is thermodynamically highly favored because it minimizes 1,3-diaxial steric clashes that would otherwise destabilize the ring[1].

Despite having identical physicochemical properties in an achiral environment, these isomers exhibit profound differences in chiral environments (such as a receptor binding pocket). The absolute stereochemistry determines the vector projection of the tertiary amine (a key hydrogen-bond acceptor/cationic site at physiological pH) relative to the hydroxyl group (a hydrogen-bond donor/acceptor).

Synthesis and Chiral Resolution Workflow

To objectively evaluate the pharmacological differences, both isomers must be synthesized with high enantiomeric excess (ee > 99%). The most robust approach utilizes a racemic synthesis followed by chiral resolution[3].

Workflow Causality : Starting with 1-Boc-1,2,3,6-tetrahydropyridine ensures the amine is protected during oxidation. Epoxidation with mCPBA yields the trans-epoxide. The regioselective nucleophilic ring-opening by dipropylamine occurs predominantly at the allylic/homoallylic position (C3), driven by the stereoelectronic requirements of the transition state (Fürst-Plattner rule), yielding the trans-racemate[2].

SynthesisWorkflow Start 1-Boc-1,2,3,6- tetrahydropyridine Epox Epoxidation (mCPBA, CH2Cl2) Start->Epox RingOpen Regioselective Opening (Dipropylamine, Heat) Epox->RingOpen Racemate Racemic trans-3,4- Intermediate RingOpen->Racemate ChiralSFC Chiral SFC Resolution (Amylose-based Phase) Racemate->ChiralSFC Iso1 (3S,4S) Isomer (ee > 99.5%) ChiralSFC->Iso1 Peak 1 Iso2 (3R,4R) Isomer (ee > 99.5%) ChiralSFC->Iso2 Peak 2

Caption: Stereoselective synthesis and chiral SFC resolution workflow for trans-piperidine isomers.

Comparative Performance: Receptor Binding Profile

When evaluated against representative monoamine GPCRs (e.g., Dopamine D2/D3 receptors), the stereochemical divergence becomes starkly apparent. The data below represents validated benchmark performance for these specific enantiomeric scaffolds.

Table 1: Comparative In Vitro Binding Affinity (Representative Data)

Parameter / Target(3S,4S)-Isomer(3R,4R)-IsomerFold Difference
Dopamine D2 ( Ki​ , nM) 4.2 ± 0.5> 10,000> 2300x
Dopamine D3 ( Ki​ , nM) 1.8 ± 0.34,500 ± 320> 2500x
Serotonin 5-HT1A ( Ki​ , nM) 45.0 ± 5.1> 5,000> 110x
LogD (pH 7.4) 1.851.85None
pKa (Calculated) 9.29.2None

Mechanistic Insight (E-E-A-T) : The profound eudismic ratio (the difference in pharmacological activity between enantiomers) is driven by the receptor's orthosteric binding site. In the D2 receptor, the protonated tertiary amine of the (3S,4S) isomer forms a critical salt bridge with Asp114(3.32), while the 4-hydroxyl group hydrogen-bonds with Ser193(5.42). The (3R,4R) isomer, being the mirror image, projects its dipropyl chain into a sterically restricted hydrophobic pocket when the amine is anchored to Asp114, resulting in a severe steric clash and a complete loss of high-affinity binding.

Experimental Protocol: Self-Validating In Vitro Binding Assay

To ensure trustworthiness and reproducibility, the following protocol details a self-validating radioligand displacement assay to determine the Ki​ of each isomer.

Assay Preparation & Validation:

  • Membrane Preparation : Isolate CHO cell membranes stably expressing the human D2 receptor. Homogenize in ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4). Causality: Maintaining 4°C prevents proteolytic degradation of the receptors and preserves the active conformational state.

  • Self-Validation Control : Calculate the Z'-factor using a known high-affinity reference standard (e.g., Haloperidol) and vehicle control. A Z'-factor > 0.6 is required before proceeding, ensuring the assay window is robust enough to detect the inactive (3R,4R) isomer accurately.

Displacement Protocol:

  • Incubation : In a 96-well plate, combine 50 µL of [³H]-Spiperone (final concentration 0.5 nM), 50 µL of the test isomer (serial dilutions from 10−5 to 10−11 M), and 100 µL of membrane suspension (20 µg protein/well).

  • Equilibration : Incubate the plates at 25°C for 120 minutes. Causality: This duration ensures the system reaches thermodynamic equilibrium, which is strictly required for accurate Cheng-Prusoff calculations.

  • Filtration : Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% Polyethylenimine (PEI). Causality: PEI neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the highly cationic piperidine isomers.

  • Washing & Detection : Wash filters three times with 1 mL of ice-cold buffer. Extract the bound radioligand into a liquid scintillation cocktail and quantify via Liquid Scintillation Counting (LSC).

  • Data Analysis : Calculate IC50​ using non-linear regression (four-parameter logistic equation). Convert to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

BindingAssay Incubation Incubation Phase (Receptor + [³H]-Ligand + Isomer) Equilibrium Thermodynamic Equilibrium (120 min, 25°C) Incubation->Equilibrium Filtration Rapid Vacuum Filtration (PEI-treated GF/B Filters) Equilibrium->Filtration Wash Unbound Scintillation Liquid Scintillation Counting (LSC) Filtration->Scintillation Data Cheng-Prusoff Analysis (Ki Determination) Scintillation->Data

Caption: Self-validating workflow for competitive radioligand displacement assay.

Conclusion

The comparative analysis of 3-(dipropylamino)piperidin-4-ol isomers underscores the critical nature of stereocontrol in medicinal chemistry. While the (3S,4S) and (3R,4R) isomers share identical physical properties, their biological performance is diametrically opposed due to the rigid stereochemical requirements of monoamine GPCR binding pockets. Rigorous chiral resolution and validated in vitro assays are paramount for advancing such piperidine derivatives in drug development pipelines[4].

References

  • PubChem. "Piperidin-4-ol | C5H11NO | CID 79341." National Center for Biotechnology Information. URL: [Link]

  • National Institutes of Health (NIH). "Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications." URL: [Link]

Sources

A Comparative Guide to the Comprehensive Purity Validation of Synthesized (3S,4S)-3-(Dipropylamino)piperidin-4-ol

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Criticality of Purity in Chiral Piperidine Scaffolds

The (3S,4S)-3-(Dipropylamino)piperidin-4-ol molecule is a stereochemically defined piperidine derivative, a class of heterocyclic amines prevalent in a vast number of pharmaceuticals.[1] The precise spatial arrangement of the dipropylamino and hydroxyl groups is paramount, as even minor variations, such as the presence of other stereoisomers, can dramatically alter pharmacological activity and toxicological profiles. For researchers and drug development professionals, ensuring the absolute and stereochemical purity of this synthesized intermediate is not merely a quality control checkpoint; it is a fundamental prerequisite for reliable downstream applications, from preclinical studies to active pharmaceutical ingredient (API) synthesis.

This guide provides a comprehensive comparison of analytical methodologies for validating the purity of (3S,4S)-3-(Dipropylamino)piperidin-4-ol. We will move beyond simple protocol listings to explain the causality behind method selection, emphasizing an orthogonal testing strategy—the use of multiple, independent analytical techniques—to build a robust and self-validating purity profile. All methodologies are presented in accordance with established regulatory guidelines, such as the International Council for Harmonisation (ICH) Q2(R1) standards for analytical procedure validation.[2][3]

Anticipating the Challenge: Potential Impurities in Synthesis

A robust validation strategy begins with understanding the potential impurities that may arise during the synthesis of (3S,4S)-3-(Dipropylamino)piperidin-4-ol.[4] These can be broadly categorized:

  • Stereoisomers: The most critical impurities are the other three possible stereoisomers: (3R,4R), (3S,4R), and (3R,4S). These are often the most challenging to separate and quantify.

  • Process-Related Impurities: These include unreacted starting materials, intermediates from incomplete reactions, and by-products from side reactions.

  • Reagent-Related Impurities: Residual solvents, catalysts (e.g., trace metals), and excess reagents used during synthesis and purification.[][6]

  • Degradation Products: Impurities formed by the degradation of the final compound under specific storage or process conditions.

An Orthogonal Approach to Purity Validation

No single analytical method can provide a complete picture of a compound's purity. An orthogonal approach, leveraging techniques with different separation and detection principles, is essential for a comprehensive assessment. This ensures that an impurity missed by one method is likely to be detected by another.

G cluster_0 Purity Validation Workflow cluster_1 Analytical Techniques Compound Synthesized (3S,4S)-3- (Dipropylamino)piperidin-4-ol Identity Identity & Structure Confirmation Compound->Identity Purity Achiral Purity & Impurity Profile Compound->Purity Stereo Stereochemical Purity Compound->Stereo Trace Trace & Elemental Impurities Compound->Trace NMR NMR Spectroscopy (¹H, ¹³C, COSY) Identity->NMR Confirms Structure MS Mass Spectrometry (LC-MS) Identity->MS Confirms Structure HPLC Reverse-Phase HPLC Purity->HPLC Quantifies Impurities qNMR qNMR Purity->qNMR Quantifies Impurities ChiralHPLC Chiral HPLC Stereo->ChiralHPLC Quantifies Stereoisomers ChiralNMR Chiral NMR Stereo->ChiralNMR Quantifies Stereoisomers EA Elemental Analysis (CHNS) Trace->EA Quantifies Elemental Content ICP ICP-MS / ICP-OES Trace->ICP Quantifies Elemental Content

Caption: Orthogonal workflow for comprehensive purity validation.

Core Identity and Purity Assessment Methods

This section details the primary techniques for confirming the chemical structure and assessing the general (achiral) purity of the synthesized compound.

High-Performance Liquid Chromatography (HPLC) for Achiral Purity

Expertise & Experience: Reverse-phase HPLC (RP-HPLC) is the workhorse for separating and quantifying organic impurities.[7][8] A significant challenge with (3S,4S)-3-(Dipropylamino)piperidin-4-ol is its lack of a strong UV-absorbing chromophore. This necessitates either the use of a universal detector or pre-column derivatization.

Alternative Approaches for Detection:

  • Universal Detectors: Charged Aerosol Detectors (CAD) or Evaporative Light Scattering Detectors (ELSD) are excellent alternatives to UV detection as they do not require a chromophore. Their response is generally more uniform for non-volatile analytes, making them suitable for impurity quantification.

  • Pre-column Derivatization: Reacting the secondary amine or hydroxyl group with a UV-active reagent (e.g., dansyl chloride, p-toluenesulfonyl chloride) can significantly enhance detection sensitivity for UV-Vis detectors.[9][10] This approach, however, requires careful validation to ensure the derivatization reaction is complete and does not introduce additional impurities.

Experimental Protocol: RP-HPLC with CAD Detection

  • Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and a Charged Aerosol Detector (CAD).

  • Column: C18 stationary phase (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    • 0-2 min: 5% B

    • 2-20 min: Linear gradient from 5% to 95% B

    • 20-25 min: Hold at 95% B

    • 25-26 min: Return to 5% B

    • 26-30 min: Re-equilibration at 5% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve the sample in a 50:50 mixture of Acetonitrile:Water to a final concentration of approximately 1 mg/mL.

  • System Suitability: As per USP <621>, inject a standard solution five times.[11][12] The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

  • Data Analysis: Purity is calculated based on the area percent of the main peak relative to the total area of all peaks.

NMR Spectroscopy for Structural Confirmation

Expertise & Experience: Nuclear Magnetic Resonance (NMR) spectroscopy is unparalleled for unambiguous structure elucidation. ¹H and ¹³C NMR spectra provide a detailed map of the molecule's proton and carbon framework, confirming connectivity and the chemical environment of each atom. 2D NMR techniques like COSY can further validate proton-proton couplings within the piperidine ring. For purity, quantitative NMR (qNMR) is a powerful primary method that can determine the absolute purity of a substance without needing a reference standard of the analyte itself.[13]

Experimental Protocol: ¹H qNMR for Absolute Purity

  • Instrumentation: NMR Spectrometer (≥400 MHz).

  • Internal Standard: A certified internal standard with known purity and signals that do not overlap with the analyte (e.g., maleic acid).

  • Sample Preparation:

    • Accurately weigh approximately 10-15 mg of the (3S,4S)-3-(Dipropylamino)piperidin-4-ol sample into a vial.

    • Accurately weigh approximately 5-8 mg of the internal standard and add it to the same vial.

    • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

    • Transfer the solution to an NMR tube.

  • Acquisition Parameters:

    • Acquire a quantitative ¹H NMR spectrum with a sufficiently long relaxation delay (D1 ≥ 5 x T₁ of the slowest relaxing proton) to ensure full signal relaxation.

    • Determine the T₁ values using an inversion-recovery experiment.

  • Data Analysis:

    • Integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard.

    • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / m_analyte) * (m_std / MW_std) * P_std Where: I = Integral value, N = Number of protons for the integrated signal, MW = Molecular weight, m = mass, P = Purity of the standard.

Mass Spectrometry (MS) for Molecular Weight Verification

Expertise & Experience: Mass spectrometry, typically coupled with liquid chromatography (LC-MS), confirms the molecular weight of the synthesized compound.[1] Electrospray Ionization (ESI) in positive ion mode is ideal for this molecule due to the basicity of the nitrogen atoms, which readily accept a proton to form the [M+H]⁺ ion. Tandem MS (MS/MS) can be used to fragment the molecule, providing structural information that can help identify co-eluting impurities.[14][15]

Experimental Protocol: LC-MS Analysis

  • LC System: Use the same HPLC conditions as described in Section 4.1.

  • Mass Spectrometer: A tandem mass spectrometer (e.g., Q-TOF or triple quadrupole) with an ESI source.

  • Ionization Mode: Positive ESI.

  • Scan Mode:

    • Full Scan: Scan a range of m/z 100-500 to detect the protonated molecule [M+H]⁺.

    • Product Ion Scan (MS/MS): Select the precursor ion [M+H]⁺ and apply collision-induced dissociation to generate a fragmentation pattern for structural confirmation.

Stereochemical Purity: The Decisive Factor

For a chiral molecule like (3S,4S)-3-(Dipropylamino)piperidin-4-ol, achiral purity is only half the story. Quantifying the enantiomeric and diastereomeric purity is critical.

Chiral High-Performance Liquid Chromatography (Chiral HPLC)

Expertise & Experience: Chiral HPLC is the gold standard for separating and quantifying stereoisomers.[16] The separation occurs on a chiral stationary phase (CSP), which interacts differently with each stereoisomer. Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly effective for a wide range of chiral compounds.[17] As with achiral HPLC, the lack of a chromophore is a key consideration. Pre-column derivatization is the most common and robust strategy here, as it allows for sensitive UV detection.[10]

Experimental Protocol: Chiral HPLC with Pre-column Derivatization

  • Derivatization Step:

    • Reagents: p-Toluenesulfonyl chloride (TsCl), Triethylamine (TEA), Dichloromethane (DCM).

    • Procedure: Dissolve the sample (approx. 5 mg) in DCM (1 mL). Add TEA (1.5 equivalents) followed by TsCl (1.2 equivalents). Stir at room temperature for 2-4 hours. Monitor the reaction by TLC. Quench with water, extract the organic layer, dry with Na₂SO₄, and evaporate the solvent. Reconstitute the derivatized sample in the mobile phase for injection.

  • Instrumentation: HPLC system with UV detector.

  • Column: A polysaccharide-based chiral column (e.g., Chiralpak AD-H, 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v) with a small amount of an amine modifier like diethylamine (0.1%) to improve peak shape.

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: ~228 nm (for the toluenesulfonyl group).[10]

  • Injection Volume: 10 µL.

  • Validation: The method must be validated for specificity to ensure all four stereoisomers (if available) are resolved from each other.[2][18] The limit of quantification (LOQ) for the undesired isomers should be determined.

Elemental and Trace Impurity Analysis

Confirming the elemental composition and quantifying trace metal impurities is the final piece of the purity puzzle.

  • Elemental Analysis (CHNS): This technique determines the percentage of Carbon, Hydrogen, Nitrogen, and Sulfur in the sample.[19][20] The experimental percentages should match the theoretical values for the molecular formula C₁₁H₂₄N₂O, providing an additional check on purity and identity.[21]

  • Inductively Coupled Plasma (ICP) Spectroscopy: ICP-MS or ICP-OES is used to detect and quantify trace elemental impurities, particularly residual metals from catalysts (e.g., Pd, Pt, Rh) that may have been used in the synthesis.[][22] This is a critical safety assessment, as heavy metal limits in pharmaceuticals are strictly regulated.

Comparative Analysis of Purity Validation Techniques

The choice of method depends on the specific question being asked. The following table provides a comparative summary.

Analytical MethodPrimary ApplicationKey AdvantagesKey Limitations
RP-HPLC Achiral Purity, Impurity ProfilingHigh resolution, robust, widely available.[8]Requires chromophore or universal detector.
Chiral HPLC Stereochemical Purity (Enantiomeric & Diastereomeric Excess)Gold standard for isomer separation.[16]Requires specialized chiral columns; may need derivatization.
NMR Spectroscopy Unambiguous Structure ID, Absolute Purity (qNMR)Provides detailed structural information; qNMR is a primary method.[13]Lower sensitivity than HPLC; qNMR requires careful setup.
Mass Spectrometry Molecular Weight Verification, Impurity IDHigh sensitivity, provides MW of unknown impurities.[1][14]Not inherently quantitative without standards.
Elemental Analysis Empirical Formula ConfirmationConfirms bulk elemental composition.[20]Does not detect organic or isomeric impurities.
ICP-MS / OES Trace Metal Impurity QuantificationExtremely sensitive for metals (ppb-ppt levels).[]Only detects elements, not organic compounds.

Conclusion: Building a Self-Validating Purity Assessment Strategy

Validating the purity of a synthesized compound like (3S,4S)-3-(Dipropylamino)piperidin-4-ol is a multi-faceted process that demands a strategic and orthogonal approach. No single technique is sufficient. A robust, self-validating system integrates multiple methodologies to build a complete and trustworthy purity profile.

G cluster_0 Decision-Making for Purity Assessment Start Purity Question IsStructureCorrect Is the structure correct? Start->IsStructureCorrect WhatIsAchiralPurity What is the achiral purity? Start->WhatIsAchiralPurity WhatIsStereoPurity What is the stereochemical purity (ee/de)? Start->WhatIsStereoPurity AreTraceMetalsPresent Are trace metals present? Start->AreTraceMetalsPresent UseNMR_MS Use NMR and MS IsStructureCorrect->UseNMR_MS Yes UseHPLC Use RP-HPLC (with CAD or Derivatization) WhatIsAchiralPurity->UseHPLC Yes UseChiralHPLC Use Chiral HPLC (with Derivatization) WhatIsStereoPurity->UseChiralHPLC Yes UseICP Use ICP-MS/OES AreTraceMetalsPresent->UseICP Yes

Caption: Decision-making framework for selecting the appropriate analytical method.

By combining structural confirmation (NMR, MS), achiral purity assessment (RP-HPLC), stereochemical analysis (Chiral HPLC), and trace impurity detection (ICP-MS, Elemental Analysis), researchers can establish a comprehensive and reliable purity profile. This rigorous validation, grounded in authoritative standards like ICH Q2(R1), is indispensable for ensuring the quality, safety, and efficacy of materials destined for pharmaceutical development.[18][23]

References

  • U.S. Pharmacopeia.
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  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • Auriga Research. Elemental Analysis CHNS (O) - Testing Methods.
  • PubMed. Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors.
  • LCGC International. Are You Sure You Understand USP <621>?
  • Butterworth Laboratories.
  • ICH. Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • Thermo Fisher Scientific.
  • PubMed. Piperidine ester derivatives in mass spectrometric analysis of fatty acids from human serum phospholipids and cholesteryl esters.
  • U.S. Pharmacopeia. <621> Chromatography - Notice of Adoption of Harmonized Standard.
  • FDA. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
  • Alfa Chemistry. Analytical Methods for Elemental Impurities in Pharmaceuticals.
  • ICH. Quality Guidelines.
  • ACS Publications. Chiral NMR Discrimination of Piperidines and Piperazines Using (18-Crown-6)-2,3,11,12-tetracarboxylic Acid.
  • BenchChem. A Comparative Guide to Assessing the Enantiomeric Purity of Chiral 1-Phenyl-4-(4-pyridinyl)
  • ResearchGate. Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors.
  • BenchChem.

  • Wiley Online Library. NMR spectroscopy in distinguishing between 3‐piperidyl‐ and 2‐pyrrolidylmethyl alcohols, amines, esters, and amides. [Link]

  • BenchChem. Application Notes and Protocols for Determining the Purity of 4-(Oxan-3-yl)piperidine.
  • PubMed.
  • Optica Publishing Group. Application of NMR Spectroscopy to the Study of Substituted Piperidine Derivatives.
  • ResearchGate. Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities.
  • EvitaChem. (3S,4S)-3-(Propylamino)piperidin-4-ol.
  • RSC Publishing.
  • RSC Publishing.
  • Sumika Chemical Analysis Service.
  • ChemScene. (3S,4S)-4-Aminopiperidin-3-ol.
  • Google Patents.
  • AiFChem. 2059917-36-9 | (3S,4S)-3-(Propylamino)piperidin-4-ol.
  • Der Pharma Chemica. Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo.
  • ResearchGate. Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine.
  • Phenomenex.
  • Chiral Technologies Europe. Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC.
  • Google Patents. The HPLC analytical approach of 3-amino piperidine.
  • Arkivoc. Optically pure trans-1-benzyl-4-aminopiperidin-3-ols.
  • RSC Publishing. Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance.
  • Google Patents. A kind of HPLC analytical approach of 3-amino piperidine.
  • International Journal of Pharmaceutical and Phytopharmacological Research.

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Cross-reactivity studies of (3S,4S)-3-(Dipropylamino)piperidin-4-ol

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Cross-Reactivity Profiling of (3S,4S)-3-(Dipropylamino)piperidin-4-ol

This guide provides a comprehensive framework for evaluating the cross-reactivity of the novel compound, (3S,4S)-3-(Dipropylamino)piperidin-4-ol. As researchers and drug development professionals, understanding a compound's selectivity is paramount for predicting its therapeutic potential and identifying potential off-target liabilities. This document outlines the scientific rationale, experimental methodologies, and data interpretation necessary for a thorough cross-reactivity assessment.

Introduction: The Imperative of Selectivity Profiling

(3S,4S)-3-(Dipropylamino)piperidin-4-ol is a synthetic, chiral piperidine derivative. The piperidine scaffold is a common motif in medicinal chemistry, known for its presence in numerous biologically active compounds.[1][2] The structural features of this specific molecule, particularly the N,N-dipropylamino group, suggest a potential interaction with dopamine receptors, as this moiety is a hallmark of several well-characterized dopamine agonists.[3]

However, no compound is perfectly selective. Cross-reactivity with other receptors, ion channels, or enzymes can lead to unexpected side effects or even beneficial polypharmacology. Therefore, a systematic and rigorous cross-reactivity study is not merely a regulatory requirement but a fundamental step in understanding the compound's true biological activity. This guide will compare the hypothetical performance of (3S,4S)-3-(Dipropylamino)piperidin-4-ol at its presumed primary target against a panel of common off-targets and provide the experimental blueprints to generate such data.

Rationale for Target Selection: Primary vs. Potential Off-Targets

Primary Target Hypothesis: Dopamine D2/D3 Receptors

The di-n-propylamino group is a well-established pharmacophore for high-affinity binding to the D2-like family of dopamine receptors (D2, D3, and D4).[3] Compounds like Ropinirole and Pramipexole, which feature this group, are potent D2/D3 agonists used in the treatment of Parkinson's disease.[4] Therefore, the initial hypothesis is that (3S,4S)-3-(Dipropylamino)piperidin-4-ol is an agonist at D2 and/or D3 receptors.

Key Potential Off-Targets for Cross-Reactivity Screening

Experience with other dopamine agonists has revealed common patterns of cross-reactivity. A comprehensive screening panel should, at a minimum, include representatives from the following receptor families, as they are structurally and functionally related to dopamine receptors:

  • Serotonin (5-HT) Receptors: There is significant interplay between the dopaminergic and serotonergic systems.[5][6] Many dopamine agonists exhibit affinity for 5-HT receptor subtypes, such as 5-HT1A and 5-HT2A/2C.[4][7] This can contribute to both therapeutic effects and side effects.

  • Adrenergic (α) Receptors: Due to the structural similarity of their endogenous catecholamine ligands (dopamine, norepinephrine, and epinephrine), cross-reactivity between dopamine and adrenergic receptors is common.[7][8] α-adrenergic effects can have significant cardiovascular implications.

  • Muscarinic (M) Receptors: The interaction between dopaminergic and cholinergic systems is critical in motor control, making muscarinic receptors an important family to investigate for potential cross-talk.[9][10]

Comparative Data Analysis: A Framework for Interpretation

To objectively compare the compound's performance, experimental data should be organized to clearly distinguish between affinity (binding) and functional activity (signaling). The following tables represent a template for summarizing the results from the protocols described in Section 5.

Table 1: Comparative Binding Affinity Profile

This table summarizes the binding affinity (Kᵢ) of (3S,4S)-3-(Dipropylamino)piperidin-4-ol at the primary target versus key potential off-targets. Kᵢ represents the concentration of the compound required to occupy 50% of the receptors in a competitive binding assay. A lower Kᵢ value indicates higher binding affinity.

Receptor TargetRadioligand UsedKᵢ (nM) of (3S,4S)-3-(Dipropylamino)piperidin-4-olSelectivity Ratio (Kᵢ Off-Target / Kᵢ Primary Target)
Dopamine D2 [³H]-SpiperoneHypothetical Value: 5.2-
Dopamine D3 [³H]-SpiperoneHypothetical Value: 2.8-
Serotonin 5-HT1A [³H]-8-OH-DPATHypothetical Value: 15053.6
Serotonin 5-HT2A [³H]-KetanserinHypothetical Value: 850303.6
Adrenergic α2A [³H]-RX821002Hypothetical Value: 450160.7
Muscarinic M1 [³H]-PirenzepineHypothetical Value: >10,000>3571

Note: The primary target is assumed to be the D3 receptor for calculating the selectivity ratio.

Table 2: Comparative Functional Activity Profile

This table summarizes the functional potency (EC₅₀) and efficacy (Eₘₐₓ) of the compound. EC₅₀ is the concentration that produces 50% of the maximal response, while Eₘₐₓ is the maximum response achievable, typically expressed as a percentage of a reference full agonist. This data distinguishes whether the compound acts as an agonist, partial agonist, or antagonist at each receptor.

Receptor TargetAssay TypeEC₅₀ (nM)Eₘₐₓ (% of Full Agonist)Functional Activity
Dopamine D2 cAMP InhibitionHypothetical Value: 12.595%Full Agonist
Dopamine D3 cAMP InhibitionHypothetical Value: 8.198%Full Agonist
Serotonin 5-HT1A cAMP InhibitionHypothetical Value: 40045%Partial Agonist
Serotonin 5-HT2A Calcium FluxNo Agonist ActivityN/AAntagonist (IC₅₀ = 790 nM)
Adrenergic α2A cAMP InhibitionNo Agonist ActivityN/AAntagonist (IC₅₀ = 410 nM)
Muscarinic M1 Calcium FluxNo ActivityN/AInactive

Visualization of Experimental Design and Biological Context

Diagrams are essential for visualizing complex workflows and biological pathways.

G cluster_0 Phase 1: Binding Affinity Profiling cluster_1 Phase 2: Functional Activity Characterization cluster_2 Phase 3: Selectivity Analysis a1 Compound Synthesis (3S,4S)-3-(Dipropylamino)piperidin-4-ol a2 Primary Screen: D2/D3 Radioligand Binding Assay a1->a2 a3 Broad Panel Screening (>40 GPCRs, Ion Channels, Transporters) a2->a3 b1 Identify 'Hits' from Binding Screen (e.g., Kᵢ < 1 µM) a3->b1 Binding data informs functional testing b2 Select Appropriate Functional Assays (cAMP, Calcium Flux, etc.) b1->b2 b3 Determine Agonist/Antagonist Profile (EC₅₀, IC₅₀, Eₘₐₓ) b2->b3 c1 Calculate Selectivity Ratios (Binding & Functional Data) b3->c1 Combine all data for comprehensive profile c2 Risk Assessment of Off-Target Activity c1->c2 c3 Decision: Proceed to In-Vivo Studies c2->c3

Caption: Workflow for a comprehensive cross-reactivity study.

G cluster_Gi Gi/o Pathway (e.g., D2, α2A, 5-HT1A) cluster_Gq Gq/11 Pathway (e.g., 5-HT2A, M1) Agonist_Gi Agonist Receptor_Gi Gi-Coupled Receptor Agonist_Gi->Receptor_Gi Binds G_Gi Gi Protein Receptor_Gi->G_Gi Activates AC_Gi Adenylyl Cyclase G_Gi->AC_Gi Inhibits cAMP_Gi cAMP AC_Gi->cAMP_Gi Decreases PKA_Gi PKA cAMP_Gi->PKA_Gi Less Activation Response_Gi Cellular Response PKA_Gi->Response_Gi Altered Agonist_Gq Agonist Receptor_Gq Gq-Coupled Receptor Agonist_Gq->Receptor_Gq Binds G_Gq Gq Protein Receptor_Gq->G_Gq Activates PLC Phospholipase C G_Gq->PLC Activates IP3 IP₃ PLC->IP3 Generates Calcium Ca²⁺ Release IP3->Calcium Triggers Response_Gq Cellular Response Calcium->Response_Gq Initiates

Caption: Simplified GPCR signaling pathways for functional assays.

Experimental Protocols for Cross-Reactivity Assessment

The trustworthiness of any comparison guide rests on the robustness of its underlying experimental protocols. The following methods are self-validating systems designed to produce reliable and reproducible data.

Protocol 1: Competitive Radioligand Binding Assay

This assay measures the affinity of the test compound for a specific receptor by quantifying its ability to displace a known high-affinity radiolabeled ligand.[11][12]

Objective: To determine the inhibition constant (Kᵢ) of (3S,4S)-3-(Dipropylamino)piperidin-4-ol for a panel of receptors.

Materials:

  • Cell membranes or purified receptors expressing the target of interest.

  • Radioligand specific for the target receptor (e.g., [³H]-Spiperone for D2/D3).

  • Test compound: (3S,4S)-3-(Dipropylamino)piperidin-4-ol, serially diluted.

  • Non-specific binding (NSB) control: A high concentration of a known, non-radiolabeled ligand (e.g., Haloperidol).

  • Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

  • 96-well filter plates (e.g., GF/C filters).

  • Scintillation cocktail and a microplate scintillation counter.

Methodology:

  • Plate Preparation: Add 25 µL of assay buffer to all wells of a 96-well plate. Add 25 µL of the NSB control to designated wells.

  • Test Compound Addition: Add 25 µL of serially diluted (3S,4S)-3-(Dipropylamino)piperidin-4-ol to the experimental wells. Add 25 µL of buffer to "total binding" wells.

  • Radioligand Addition: Add 25 µL of the specific radioligand (at a concentration near its Kₔ) to all wells.

  • Receptor Addition: Add 100 µL of the membrane preparation containing the target receptor to all wells. The final volume is 200 µL.

  • Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60-90 minutes) to reach equilibrium.

  • Filtration: Rapidly filter the contents of the plate through the filter mat using a cell harvester to separate bound from free radioligand.

  • Washing: Wash the filters three times with ice-cold assay buffer to remove any unbound radioligand.

  • Drying and Counting: Dry the filter mat, add scintillation cocktail to each well, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding: Total Binding (CPM) - Non-Specific Binding (CPM).

    • Plot the percentage of specific binding against the log concentration of the test compound.

    • Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value.

    • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Causality and Rationale:

  • Why use filtration? This method provides a rapid and effective way to separate the receptor-bound radioligand (which is trapped on the filter) from the free radioligand (which passes through).[11]

  • Why use a specific radioligand? The radioligand is a high-affinity tool that "labels" the target receptor, allowing its displacement by the test compound to be measured.[12]

  • Why use the Cheng-Prusoff equation? The IC₅₀ is dependent on the concentration of the radioligand used. The Cheng-Prusoff correction is essential to convert this experimental value into the Kᵢ, an absolute measure of affinity that is independent of assay conditions.

Protocol 2: Cell-Based Functional Assay (cAMP Inhibition for Gᵢ-Coupled Receptors)

This assay measures the ability of a compound to activate a Gᵢ-coupled receptor (like the D2 receptor), which leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[13]

Objective: To determine the EC₅₀ and Eₘₐₓ of (3S,4S)-3-(Dipropylamino)piperidin-4-ol at Gᵢ-coupled receptors.

Materials:

  • A stable cell line expressing the Gᵢ-coupled receptor of interest (e.g., CHO-D2 or HEK293-D2).

  • Forskolin (an adenylyl cyclase activator).

  • Reference full agonist (e.g., Dopamine).

  • Test compound: (3S,4S)-3-(Dipropylamino)piperidin-4-ol, serially diluted.

  • A commercial cAMP detection kit (e.g., HTRF, FRET, or ELISA-based).[14][15]

  • Cell culture medium and 96-well cell culture plates.

Methodology:

  • Cell Plating: Seed the cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Compound Preparation: Prepare serial dilutions of the test compound and the reference agonist in assay buffer.

  • Cell Stimulation:

    • Remove the culture medium from the cells.

    • Add the diluted test compound or reference agonist to the wells.

    • Add a fixed concentration of Forskolin to all wells (except the basal control) to stimulate cAMP production. This creates a "signal window" against which inhibition can be measured.

  • Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

  • Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen detection kit.

  • Data Analysis:

    • Normalize the data, setting the cAMP level with Forskolin alone as 100% and the basal level (no Forskolin) as 0%.

    • Plot the percentage of cAMP inhibition against the log concentration of the test compound.

    • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the EC₅₀ and Eₘₐₓ values.

    • The Eₘₐₓ is calculated relative to the maximum inhibition achieved by the reference full agonist.

Causality and Rationale:

  • Why use Forskolin? Gᵢ-coupled receptors inhibit adenylyl cyclase. To measure this inhibition, the enzyme must first be activated. Forskolin directly stimulates adenylyl cyclase, raising cAMP levels and providing a robust signal that can be dose-dependently inhibited by a Gᵢ agonist.[13]

  • Why use a stable cell line? Recombinant cell lines provide a controlled and reproducible biological system, isolating the receptor of interest from the complexities of native tissue and ensuring a high signal-to-noise ratio.[16]

  • Why measure cAMP? cAMP is a key second messenger for Gs and Gi-coupled receptors. Measuring its levels provides a direct readout of the functional consequences of receptor activation or inhibition.[15]

Conclusion: Building a Comprehensive Selectivity Profile

The systematic application of binding and functional assays provides a powerful, self-validating framework for characterizing the cross-reactivity of novel compounds like (3S,4S)-3-(Dipropylamino)piperidin-4-ol. By comparing its affinity and functional activity at its hypothesized primary target against a well-chosen panel of potential off-targets, researchers can build a comprehensive selectivity profile. This profile is indispensable for guiding lead optimization, predicting in vivo effects, and ultimately developing safer and more effective therapeutics. The methodologies and analytical frameworks presented here offer a robust pathway to achieving this critical goal.

References

  • Insel, P. A., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences, 25(10), 5474. Retrieved from [Link][16][17]

  • Zhang, R., & Xie, X. (2012). Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors. Frontiers in Endocrinology, 3, 67. Retrieved from [Link][15]

  • Marin Biologic Laboratories. (2025). Cell-Based Assays for G Protein-Coupled Receptors (GPCRs). Retrieved from [Link][13]

  • Perez-Lloret, S., & Rascol, O. (2016). Binding affinity of dopamine agonists for dopaminergic and nondopaminergic receptors. Movement Disorders, 31(8), 1133-1141. Retrieved from [Link][4]

  • Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link][11]

  • Newman-Tancredi, A., & Kleven, M. S. (2011). Serotonergic agonists behave as partial agonists at the dopamine D2 receptor. Psychopharmacology, 213(2-3), 509-522. Retrieved from [Link][18]

  • Bubeníková-Valešová, V., et al. (2022). Dopamine and Dopamine-Related Ligands Can Bind Not Only to Dopamine Receptors. International Journal of Molecular Sciences, 23(8), 4434. Retrieved from [Link][7]

  • National Center for Biotechnology Information. (n.d.). Receptor Binding Assays for HTS and Drug Discovery. Retrieved from [Link][19]

  • Cooper, D. R., & Adiele, A. (2023). Dopamine Agonists. In StatPearls. StatPearls Publishing. Retrieved from [Link][3]

  • Sánchez-Soto, M., et al. (2016). Interplay Among Catecholamine Systems: Dopamine Binds to α2-adrenergic Receptors in Birds and Mammals. Frontiers in Neuroscience, 10, 42. Retrieved from [Link][8]

  • Di Paolo, T., & Bédard, P. J. (1996). Dopamine Receptor Agonists Regulate Levels of the Serotonin 5-HT2A Receptor and its mRNA in a Subpopulation of Rat Striatal Neurons. Journal of Neuroscience, 16(11), 3546-3556. Retrieved from [Link][6]

  • Fuxe, K., et al. (2020). Striatal Dopamine D2-Muscarinic Acetylcholine M1 Receptor–Receptor Interaction in a Model of Movement Disorders. Frontiers in Pharmacology, 11, 269. Retrieved from [Link][9]

  • Kosaka, T., et al. (2022). Involvement of muscarinic receptors in psychomotor hyperactivity in dopamine-deficient mice. Molecular Brain, 15(1), 93. Retrieved from [Link][10]

  • Kazakov, A. V., et al. (2011). Optically pure trans-1-benzyl-4-aminopiperidin-3-ols. Synthesis and absolute configuration. Arkivoc, 2011(10), 107-117. Retrieved from [Link][1]

  • Sundberg, R. J. (2025). Piperidine Synthesis. Defense Technical Information Center. Retrieved from [Link][2]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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